[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol

• CAS: 2306278-30-6

Core Science & Biosynthesis

What are the physicochemical properties of [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol

Physicochemical Profiling and Synthetic Utility of[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol in Drug Discovery

Executive Summary

The integration of fluorine into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry, designed to modulate pharmacokinetics, enhance metabolic stability, and optimize binding affinity[1]. Among fluorinated heterocycles, N-trifluoromethylated (N-CF3) indoles represent a highly privileged but historically elusive class of building blocks[2]. This technical whitepaper provides an in-depth analysis of [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol (CAS: 2306278-30-6)[3], a multifunctional intermediate. By combining the electron-withdrawing N-CF3 group with orthogonal reactive handles at the C4 (bromine) and C6 (hydroxymethyl) positions, this compound enables divergent late-stage functionalization for the synthesis of complex kinase inhibitors and protein-protein interaction modulators.

Physicochemical Properties & Structural Dynamics

The physicochemical profile of[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol is dictated by the push-pull dynamics of its substituents. The N-CF3 group exerts a strong inductive (-I) effect, significantly lowering the HOMO energy of the indole pi-system. This electronic depletion renders the core highly resistant to electrophilic aromatic substitution and CYP450-mediated oxidative degradation (e.g., epoxidation or hydroxylation). Furthermore, masking the indole NH eliminates a hydrogen bond donor, thereby increasing membrane permeability and lipophilicity[1].

Table 1: Physicochemical Properties of [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol

Property	Value	Structural Significance
CAS Number	2306278-30-6[3]	Unique identifier for the specific regioisomer.
Molecular Formula	C10H7BrF3NO[4]	Defines the elemental composition.
Molecular Weight	294.07 g/mol [3]	Optimal for fragment-based drug discovery (FBDD).
Exact Mass	292.9663 Da	Crucial for high-resolution mass spectrometry (HRMS) validation.
H-Bond Donors	1 (-OH)	Tunable interaction site for target binding.
H-Bond Acceptors	2 (N, O)	Contributes to the Topological Polar Surface Area (TPSA).
TPSA	~25.2 Ų	Excellent for blood-brain barrier (BBB) penetration.
Predicted LogP	~3.2	Balanced lipophilicity driven by the N-CF3 and C4-Br groups.

Experimental Methodology: De Novo Synthesis

The direct N-trifluoromethylation of indoles is synthetically challenging due to the instability of the N-CF3 bond and competing C2/C3 functionalization[2]. While recent advances utilize N-CF3 hydrazines[5] or N-CF3 hydroxylamine reagents[6], the most robust de novo approach for this specific scaffold leverages a copper-catalyzed electrophilic trifluoromethylation using Togni's Reagent.

Causality in Experimental Design:

• Protection (Esterification): The free C6-carboxylic acid must be masked as a methyl ester. If left unprotected, the carboxylate will compete as a nucleophile, reacting with Togni's reagent to form an iodonium ester, or it will poison the copper catalyst.

• N-Trifluoromethylation: Cu(OAc)2 acts as a single-electron transfer (SET) agent, activating Togni's Reagent I to generate a CF3 radical/electrophile equivalent that selectively attacks the indole nitrogen[2].

• Reduction: DIBAL-H is selected over LiAlH4 to prevent unintended hydrodehalogenation of the C4-bromine.

Step-by-Step Protocol (Self-Validating System):

• Step 1: Esterification

  • Procedure: Dissolve 4-bromo-1H-indole-6-carboxylic acid (1.0 eq) in anhydrous methanol. Add a catalytic amount of concentrated H2SO4 (0.1 eq). Reflux for 12 hours.

  • In-Process Control (IPC): Monitor via TLC (Hexanes/EtOAc 3:1). The highly polar acid baseline spot will convert to a higher Rf ester spot.

  • Validation Readout: LC-MS should indicate the [M+H]+ peak of the methyl ester.

• Step 2: N-Trifluoromethylation

  • Procedure: Dissolve the methyl ester (1.0 eq) in anhydrous acetonitrile. Add Cu(OAc)2 (20 mol%) and Togni's Reagent I (1.5 eq). Stir at 60°C under an argon atmosphere for 16 hours.

  • IPC: Monitor via 19F NMR of the crude aliquot.

  • Validation Readout: A successful reaction is validated by the appearance of a sharp singlet at approximately -58 to -62 ppm in the 19F NMR spectrum, confirming N-CF3 formation.

• Step 3: Reduction to Methanol

  • Procedure: Dissolve the N-CF3 ester in anhydrous THF and cool to -78°C. Dropwise add DIBAL-H (1.0 M in hexanes, 2.5 eq). Allow the reaction to warm to room temperature over 2 hours. Quench with saturated Rochelle's salt solution and stir vigorously until phase separation is clear.

  • Validation Readout: 1H NMR will show the disappearance of the methyl ester singlet (~3.9 ppm) and the appearance of a methylene doublet (~4.8 ppm) and a hydroxyl triplet (~5.2 ppm, exchangeable with D2O).

Caption: Step-by-step synthetic workflow for [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol.

Downstream Functionalization & Workflows

The strategic positioning of the C4-bromo and C6-hydroxymethyl groups allows for orthogonal, divergent functionalization.

Table 2: Orthogonal Reactivity Profile

Position	Functional Group	Reactivity / Application
N1	-CF3	Chemically inert under standard conditions; provides metabolic shielding[1].
C4	-Br	Electrophile for Pd-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig).
C6	-CH2OH	Nucleophile for etherification; precursor for oxidation or halogenation.

Workflow A: C4 Suzuki-Miyaura Coupling Due to the steric hindrance of the adjacent C3 and C5 positions, and the electron-withdrawing nature of the N-CF3 group, oxidative addition at the C4-Br bond requires a highly active palladium catalyst.

• Protocol: Combine the indole core (1.0 eq), an arylboronic acid (1.2 eq), Pd(dppf)Cl2 (5 mol%), and K2CO3 (2.0 eq) in a degassed mixture of 1,4-dioxane/H2O (4:1). Heat at 90°C for 4 hours.

• Causality: Pd(dppf)Cl2 is chosen because the bidentate dppf ligand provides a wide bite angle, facilitating the challenging reductive elimination step around the sterically encumbered C4 position.

Workflow B: C6 Hydroxymethyl Derivatization The primary alcohol can be seamlessly converted into an aldehyde for reductive amination or a benzyl halide for nucleophilic substitution.

• Protocol (Oxidation): Treat the indole core with Dess-Martin Periodinane (1.2 eq) in wet DCM at 0°C to RT. The mild conditions prevent over-oxidation to the carboxylic acid.

Caption: Divergent functionalization pathways of the C4 and C6 reactive handles.

References

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Navigating the Spectral Landscape of [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol: A Technical Guide to Its Predicted ¹H and ¹³C NMR Signatures

Foreword for the Modern Researcher

In the fast-paced world of drug discovery and materials science, the unambiguous structural elucidation of novel chemical entities is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy remains the cornerstone of this analytical endeavor, providing unparalleled insight into molecular architecture. This guide is dedicated to a molecule of significant interest: [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol. As experimental spectral data for this specific compound is not publicly available, this document serves as an in-depth, predictive guide to its ¹H and ¹³C NMR characteristics. By leveraging established principles of substituent effects and cutting-edge prediction algorithms, we present a robust and scientifically-grounded spectral analysis to aid researchers in its identification and characterization.

The Molecular Architecture: Understanding Substituent Effects

The ¹H and ¹³C NMR spectra of [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol are dictated by the electronic and steric influences of its constituent functional groups on the indole scaffold. A thorough understanding of these effects is crucial for the accurate prediction and interpretation of its spectral data.

• The Indole Core: The indole ring system itself possesses a unique electronic distribution, with the pyrrole ring being electron-rich and the benzene ring exhibiting more typical aromatic character. This inherent electronic nature forms the basis of its NMR spectrum.

• The 4-Bromo Substituent: As an electronegative halogen, the bromine atom at the C4 position will exert a significant deshielding effect on the neighboring protons and carbons through inductive withdrawal of electron density. This will cause a downfield shift in their respective NMR signals.

• The 1-Trifluoromethyl Group: The trifluoromethyl (-CF₃) group is a potent electron-withdrawing group. Its strong inductive effect will deshield the protons and carbons in its vicinity, leading to substantial downfield shifts. The effect on the pyrrole ring protons and carbons is expected to be particularly pronounced.

• The 6-Hydroxymethyl Group: The -CH₂OH group at the C6 position will have a more nuanced effect. The oxygen atom is electronegative and will cause some deshielding. However, the methylene protons will appear as a distinct singlet, and the hydroxyl proton will be a broad singlet, the chemical shift of which is highly dependent on the solvent and concentration.

Predicted ¹H NMR Spectral Data

The predicted ¹H NMR spectrum of [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol in a standard deuterated solvent such as CDCl₃ is anticipated to exhibit the following key features. These predictions are generated based on a combination of established substituent increment values and computational NMR prediction software.[1][2][3]

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constant (J) in Hz	Notes
H2	~7.0 - 7.2	d	~3.0 - 3.5	Doublet due to coupling with H3.
H3	~6.6 - 6.8	d	~3.0 - 3.5	Doublet due to coupling with H2.
H5	~7.6 - 7.8	s	-	Singlet, as adjacent positions are substituted.
H7	~7.9 - 8.1	s	-	Singlet, as adjacent positions are substituted.
-CH₂OH	~4.8 - 5.0	s	-	Methylene protons of the methanol group.
-CH₂OH	Variable (broad)	s	-	Chemical shift is solvent and concentration dependent.

Predicted ¹³C NMR Spectral Data

The predicted proton-decoupled ¹³C NMR spectrum of [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol in CDCl₃ is expected to display the following signals. The influence of the electron-withdrawing trifluoromethyl group and the bromine atom will be evident in the downfield shifts of the associated carbon atoms.[4][5]

Carbon Assignment	Predicted Chemical Shift (ppm)	Notes
C2	~125 - 128
C3	~105 - 108
C3a	~130 - 133	Quaternary Carbon
C4	~115 - 118	Carbon bearing the Bromo substituent.
C5	~122 - 125
C6	~138 - 141	Carbon bearing the hydroxymethyl group.
C7	~112 - 115
C7a	~135 - 138	Quaternary Carbon
-C F₃	~120 - 125 (q)	Quartet due to C-F coupling.
-C H₂OH	~60 - 65	Methylene carbon of the methanol group.

Experimental Protocol for NMR Analysis

To validate the predicted data, the following experimental protocol is recommended for acquiring high-quality ¹H and ¹³C NMR spectra of [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol.

Sample Preparation

• Solvent Selection: Choose a suitable deuterated solvent in which the compound is soluble (e.g., CDCl₃, DMSO-d₆, or Acetone-d₆). Chloroform-d (CDCl₃) is a good starting point for many organic molecules.

• Concentration: Dissolve approximately 5-10 mg of the purified compound in 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for referencing the chemical shifts to 0.00 ppm.

NMR Spectrometer Setup and Data Acquisition

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and sensitivity.

• ¹H NMR Acquisition:

  • Tune and shim the spectrometer to achieve a narrow and symmetrical solvent peak.

  • Acquire a standard one-dimensional ¹H NMR spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Typical parameters include a 30-45° pulse angle and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans will be required compared to the ¹H spectrum due to the lower natural abundance of the ¹³C isotope.

  • Employ techniques such as DEPT (Distortionless Enhancement by Polarization Transfer) to aid in the assignment of CH, CH₂, and CH₃ groups.

Visualizing the Molecular and Experimental Framework

To further aid in the understanding of the molecular structure and the analytical workflow, the following diagrams are provided.

Figure 1: Molecular structure of [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol with proton numbering.

Figure 2: Experimental workflow for NMR analysis.

Conclusion and Future Outlook

This technical guide provides a comprehensive predicted ¹H and ¹³C NMR spectral analysis of [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol. The presented data, derived from established principles of NMR spectroscopy and computational methods, offers a valuable resource for researchers working with this compound. It is our hope that this guide will facilitate the identification and characterization of this molecule in various research and development settings. The experimental validation of these predicted values will be a crucial next step and will undoubtedly contribute to a deeper understanding of the structure-property relationships of this and related indole derivatives.

References

• ACD/Labs. (n.d.). NMR Prediction. Retrieved from [Link]

• Bruker. (2015, December 4). Mnova Predict | Accurate Prediction. Retrieved from [Link]

• NMRFx Analyst. (n.d.). Chemical Shift Prediction. Retrieved from [Link]

• Mestrelab Research. (n.d.). Download NMR Predict. Retrieved from [Link]

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Structural Chemistry and Crystallographic Profiling of[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol

Executive Summary[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol (CAS: 2306278-30-6) is a highly functionalized heterocyclic building block utilized in advanced medicinal chemistry and agrochemical synthesis[1]. While the broader family of indoles has been extensively studied, the specific single-crystal X-ray diffraction (SCXRD) structure for this exact compound remains formally unelucidated in public databases[2]. For drug development professionals, understanding the 3D solid-state conformation of such building blocks is non-negotiable, as it dictates solubility, polymorphism, and protein-ligand binding geometries.

This technical whitepaper synthesizes the predictive crystallographic landscape of[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol based on established structural chemistry and provides a rigorous, self-validating experimental protocol for its empirical determination.

Molecular Anatomy and Conformational Landscape

The crystal packing of complex indole derivatives is rarely dictated by a single force; rather, it is governed by a competitive hierarchy of non-covalent interactions. In [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol, three distinct functional moieties drive the solid-state assembly:

• The Hydroxymethyl Group (-CH₂OH): Causality in Packing: As the only classical hydrogen bond donor and acceptor in the molecule, the -CH₂OH group acts as the primary structure-directing agent. It typically forces the molecules into 1D chains or 2D sheets to maximize thermodynamic stability (enthalpic gain of ~34 kJ/mol per bond).

• The Bromine Substituent (C-Br): Causality in Packing: Halogen atoms possess an anisotropic charge distribution. The electron-withdrawing nature of the indole core creates a region of positive electrostatic potential—the σ-hole—on the distal end of the bromine atom[1]. This enables highly directional halogen bonding (C-Br···O or C-Br···π), which acts as a secondary structural driver[2].

• The Trifluoromethyl Group (-CF₃): Causality in Packing: The -CF₃ group exerts a profound inductive effect, pulling electron density away from the aromatic system and deepening the σ-hole on the bromine atom, thereby strengthening its halogen-bond donor capacity. However, -CF₃ groups possess low rotational energy barriers, making them highly susceptible to dynamic positional disorder in the crystal lattice at room temperature[3].

Hierarchy of intermolecular forces driving crystal packing.

Quantitative Data Summary

Based on rigorous density functional theory (DFT-D3) periodic calculations of analogous indole frameworks and halogen-bonded co-crystals[1], the following physicochemical and crystallographic parameters are anticipated.

Table 1: Physicochemical & Predictive Crystallographic Parameters

Parameter	Expected Value	Scientific Rationale
Molecular Formula	C₁₀H₇BrF₃NO	Empirical data.
Molecular Weight	294.07 g/mol	Empirical data.
Crystal System	Monoclinic or Orthorhombic	Statistically dominant for substituted, achiral indoles.
Space Group	P21​/c or Pbca	Centrosymmetric packing allows optimal anti-parallel dipole alignment.
Z (Molecules/Cell)	4 or 8	Standard packing density for moderate-sized heterocycles.

Table 2: Estimated Intermolecular Interaction Energies

Interaction Type	Structural Motif	Estimated Energy (kJ/mol)
Hydrogen Bonding	O-H···O (Methanol to Methanol)	-25 to -35
Halogen Bonding	C-Br···O (Bromine to Hydroxyl)	-10 to -20
π-π Stacking	Indole Core to Indole Core	-15 to -20
Dipole-Dipole	C-F···H-C (Trifluoromethyl to Core)	-5 to -10

Self-Validating Experimental Protocol for SCXRD

To empirically determine the crystal structure of[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol, researchers must deploy a methodology that mitigates the specific risks associated with fluorinated and halogenated compounds.

Phase 1: Crystal Growth via Slow Evaporation

• Procedure: Dissolve 10 mg of the compound in 1 mL of a binary solvent system (e.g., Ethyl Acetate / Hexane, 1:3 v/v). Puncture the vial cap with a narrow gauge needle and leave undisturbed at 4 °C.

• Causality: A binary mixture allows the more volatile, better-solubilizing solvent (Ethyl Acetate) to evaporate first, slowly driving the system into supersaturation. The low temperature (4 °C) slows nucleation kinetics, favoring the growth of a few large, thermodynamically stable single crystals rather than a microcrystalline powder.

• Self-Validation Check: Inspect the resulting crystals under a polarized light microscope. A successful single crystal will exhibit complete, sharp optical extinction every 90 degrees of rotation. If the crystal extinguishes in patches, it is twinned and must be rejected.

Phase 2: Cryo-Mounting and Data Collection

• Procedure: Submerge the selected crystal in Paratone-N oil. Mount it on a MiTeGen loop and immediately transfer it to the diffractometer equipped with a nitrogen cold stream set to 100 K. Collect data using Mo-Kα radiation ( λ = 0.71073 Å).

• Causality: Paratone-N oil acts as a cryoprotectant, preventing the crystal from absorbing atmospheric moisture or losing volatile co-crystallized solvent prior to freezing. Flash-cooling to 100 K is absolutely critical; it freezes the highly mobile -CF₃ group into its lowest-energy conformation, preventing the rotational disorder that plagues room-temperature diffraction of trifluoromethylated compounds[3].

• Self-Validation Check: During preliminary data reduction, monitor the internal agreement factor ( Rint​ ). An Rint​<0.05 confirms that the crystal possesses good internal symmetry and that the data quality is sufficient for a high-resolution structure solution.

Phase 3: Structure Solution and Refinement

• Procedure: Solve the phase problem using intrinsic phasing (e.g., SHELXT) and refine the structure using full-matrix least-squares on F2 (SHELXL). Apply anisotropic displacement parameters for all non-hydrogen atoms.

• Causality: Because bromine is a heavy atom, it will dominate the initial electron density map, making intrinsic phasing highly efficient. If the -CF₃ group still exhibits residual disorder even at 100 K, it must be modeled over two discrete positions using PART instructions and appropriate geometric restraints (SADI/DFIX) to prevent the refinement from diverging.

• Self-Validation Check: The refinement is considered successful and complete when the final R1​ value is <0.05 , the wR2​ is <0.15 , and the residual electron density map is flat (highest peak <1.0 e/A˚3 , typically located near the heavy Bromine atom).

Step-by-step single-crystal X-ray diffraction (SCXRD) workflow.

References

• Title : [4-bromo-1-(trifluoromethyl)indol-6-yl]methanol, min 97%, 100 mg - CP Lab Safety Source : calpaclab.com URL : 4

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• Title : Halogen Bonds in Crystal Engineering: Like Hydrogen Bonds yet Different Source : Accounts of Chemical Research URL : 1

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• Title : Trifluoromethyl Chloroformate, ClC(O)OCF3: Structure, Conformation, and Vibrational Analysis Studied by Experimental and Theoretical Methods Source : The Journal of Physical Chemistry A URL : 3

• Title : Crystal Structure of 3-chloro-9H-pyrido[2,3-b]indole: A Search for Definitive Data Source : Benchchem URL : 5

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Material Safety Data Sheet (MSDS) and handling precautions for[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol

Executive Summary[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol is a highly specialized heterocyclic building block utilized extensively in modern medicinal chemistry. It serves as a critical intermediate in the synthesis of indol-6-yl-pyrrolo[2,3-c]pyridin-7-one derivatives, which are potent Bromodomain-containing protein 4 (BRD4) inhibitors currently being developed for the treatment of kidney fibrosis and solid tumors[1]. Due to its complex halogenated and trifluoromethylated structure, this compound presents unique toxicological profiles and handling challenges. This whitepaper provides drug development professionals and laboratory scientists with an authoritative, self-validating framework for the safe handling, storage, and emergency mitigation of this compound.

Chemical Identity & Structural Causality

Understanding the physicochemical behavior of [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol requires a mechanistic analysis of its functional groups.

Quantitative Chemical Properties

Property	Value
Chemical Name	[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol
CAS Number	2306278-30-6[1]
Molecular Formula	C₁₀H₇BrF₃NO[1]
Molecular Weight	294.07 g/mol [1]
Product Family	Heterocyclic Building Blocks[1]

Structural Causality in Synthesis and Toxicity

• The 1-Trifluoromethyl (-CF₃) Group: The addition of a -CF₃ group to the indole nitrogen significantly increases the molecule's lipophilicity (logP) and metabolic stability. While this makes it an exceptional pharmacophore for[2], it concurrently enhances the compound's ability to penetrate dermal and mucosal membranes, elevating its baseline toxicity upon accidental exposure[3].

• The 4-Bromo (-Br) Substituent: This halogen serves as an essential reactive handle for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig aminations) during the synthesis of[4]. However, halogenated indoles are known to interact with cellular proteins, necessitating strict containment to prevent off-target biological binding in researchers.

• The 6-Hydroxymethyl (-CH₂OH) Group: Provides a versatile site for further functionalization, but is susceptible to oxidation, dictating specific inert storage conditions.

Hazard Identification & Toxicokinetics

Based on authoritative safety data for the structural analog [5], the compound is classified under the Globally Harmonized System (GHS) with specific acute and chronic hazards.

GHS Hazard Classification Summary

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[5]
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation[5]
Specific Target Organ Toxicity (STOT)	Category 3	H335: May cause respiratory irritation[5]

Mechanism of Action (Toxicokinetics)

The primary risk vector for this compound is the generation of micro-dust during gravimetric transfer. Once aerosolized, the lipophilic -CF₃ group facilitates rapid absorption across the pulmonary epithelium. Subsequent cellular interaction driven by the bromo-indole core leads to localized inflammatory responses (STOT SE 3).

Fig 1: Toxicokinetic pathway driven by the lipophilic CF3 group and reactive bromo-indole core.

Self-Validating Experimental Workflows

To mitigate the risks associated with aerosolization and dermal penetration, handling must follow a self-validating containment protocol. This ensures that every step mathematically or visually confirms the success of the safety measure before the researcher proceeds.

Protocol: Safe Weighing and Solubilization

• Environmental Control & PPE: Don standard PPE (nitrile gloves, lab coat, safety goggles). Ensure the chemical fume hood has a verified face velocity of 100–120 fpm.

• Gravimetric Transfer: Using an anti-static micro-spatula, carefully transfer the crystalline solid. Causality: Halogenated indole powders accumulate static charge, leading to sudden aerosolization[5]. Anti-static tools neutralize this kinetic risk.

• Containment: Transfer the required mass directly into a pre-tared vial and immediately seal it with a PTFE-lined septum cap.

• In-Situ Solubilization: Do not open the vial to add solvent. Instead, inject the required volume of anhydrous DMSO or DMF directly through the septum using a needle and syringe.

• Validation Check: Agitate the sealed vial. Self-Validation: Visual confirmation of a completely clear, homogenous solution ensures that 100% of the particulate matter has been dissolved. Only after this visual validation is it safe to remove the septum for subsequent synthetic steps, as the risk of inhaling aerosolized dust has been entirely eliminated.

Fig 2: Self-validating workflow for the safe handling and solubilization of halogenated indoles.

Emergency Response & Spill Mitigation

In the event of a breach in containment, rapid mitigation is required to prevent systemic exposure[3].

• Solid Spill Mitigation:

  • Evacuate the immediate vicinity to allow aerosolized dust to settle.

  • Do not dry sweep. Cover the spilled solid with damp sand or a proprietary laboratory absorbent to suppress dust generation[5].

  • Collect the dampened matrix using non-sparking tools and deposit it into a designated, sealable hazardous waste container.

  • Wash the affected surface with a 5% sodium bicarbonate solution, followed by a standard detergent wash, to neutralize any residual halogenated organics.

• Dermal Contact: Immediately flush the affected area with copious amounts of water for a minimum of 15 minutes. Remove contaminated clothing. Due to the lipophilicity of the -CF₃ group, rapid flushing is critical to prevent deep tissue absorption[5].

• Ocular Contact: Rinse immediately with an eyewash station for at least 15 minutes, holding the eyelids open. Seek immediate ophthalmological evaluation[5].

Storage & Stability

To maintain chemical integrity for downstream drug development applications and prevent the generation of reactive degradation products:

• Temperature: Store at 2–8°C.

• Atmosphere: Store under an inert atmosphere (Argon or Nitrogen) to prevent the auto-oxidation of the 6-hydroxymethyl group.

• Incompatibilities: Keep strictly isolated from strong oxidizing agents and strong acids, which can trigger exothermic decomposition[5].

References

• Calpaclab. "[4-bromo-1-(trifluoromethyl)indol-6-yl]methanol, min 97%, 100 mg". CP Lab Safety. Available at: [Link]

• Tao, S., et al. (2022). "Discovery of indol-6-yl-pyrrolo[2,3-c]pyridin-7-one derivatives as bromodomain-containing protein 4 (BRD4) inhibitors for the treatment of kidney fibrosis." European Journal of Medicinal Chemistry, 231: 114153. Available at: [Link]

• Huang, et al. (2023). "Design, Synthesis, and Biological Evaluation of a Potent Dual EZH2–BRD4 Inhibitor for the Treatment of Some Solid Tumors." Journal of Medicinal Chemistry. Available at: [Link]

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• 2. Discovery of indol-6-yl-pyrrolo[2,3-c]pyridin-7-one derivatives as bromodomain-containing protein 4 (BRD4) inhibitors for the treatment of kidney fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
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• 5. assets.thermofisher.com [assets.thermofisher.com]

Thermodynamic Stability and Organic Solvent Solubility Profile of [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol

Executive Summary

The compound [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol (CAS: 2306278-30-6) represents a highly functionalized, privileged heterocyclic scaffold utilized extensively in advanced drug discovery and materials science. The indole ring system imparts a unique set of chemical properties, acting as a planar aromatic heterocycle with a conjugated 10 π-electron system[1]. However, the strategic incorporation of a 1-trifluoromethyl ( −CF3​ ) group, a 4-bromo substituent, and a 6-hydroxymethyl moiety fundamentally alters its physicochemical baseline.

This technical guide provides an authoritative analysis of the thermodynamic stability and organic solvent solubility profile of this compound. By examining the causality between its structural features and macroscopic behavior, we establish self-validating experimental protocols for preclinical development workflows.

Structural & Electronic Causality

To understand the macroscopic thermodynamic and solubility profiles, one must first analyze the molecular-level electronic perturbations introduced by the substituents:

• 1-Trifluoromethyl Group ( −CF3​ ) : The N -trifluoromethyl group exerts a profound electron-withdrawing effect via strong negative inductive ( −I ) forces. This depletes electron density from the indole π-system, lowering the Highest Occupied Molecular Orbital (HOMO) energy and drastically increasing the molecule's oxidative stability. Furthermore, the thermodynamic and kinetic stability of C−F σ -bonds offers exceptional protection against enzymatic or thermal degradation[2]. Crucially, substituting the indole N−H with N−CF3​ eliminates the molecule's primary hydrogen bond donor, forcing a reliance on the 6-hydroxymethyl group for polar interactions.

• 4-Bromo Substituent : The bromine atom introduces significant steric bulk and lipophilicity. While it serves as an excellent synthetic handle for cross-coupling, it creates an anisotropic charge distribution (a " σ -hole") that enables halogen bonding with Lewis basic solvents, directly influencing solvation thermodynamics.

• 6-Hydroxymethyl Group ( −CH2​OH ) : This moiety re-introduces a localized hydrogen bond donor/acceptor site. The competition between the highly lipophilic −CF3​ / −Br domains and the hydrophilic −CH2​OH domain dictates the compound's amphiphilic solvation behavior in binary solvent mixtures.

Thermodynamic cycle of dissolution for functionalized indoles.

Thermodynamic Stability Profile

Fluorinated organic compounds demonstrate indispensable utility across pharmaceutical and materials science applications owing to the exceptional thermodynamic stability of C−F bonds[3]. The stability of[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol is governed by the bond dissociation energies (BDE) of its functional groups.

While the C−F bonds are virtually inert under standard physiological and thermal conditions, the C−Br bond at the C4 position represents the thermodynamic weak point. Thermal degradation typically initiates via homolytic cleavage of the C−Br bond at elevated temperatures (>250°C), followed by secondary decomposition of the hydroxymethyl group.

Quantitative Thermodynamic Parameters

Structural Feature	Estimated Bond Dissociation Energy (BDE)	Primary Degradation Pathway	Thermodynamic Stability Impact
N−CF3​ Bond	~110 - 116 kcal/mol	Highly resistant to thermal cleavage.	Maximizes overall scaffold stability.
C4​−Br Bond	~80 - 85 kcal/mol	Homolytic cleavage / Photolysis.	Limits high-temperature stability.
C6​−CH2​OH	~90 kcal/mol (C-O)	Dehydration / Oxidation to aldehyde.	Susceptible to strong oxidants.

Organic Solvent Solubility Profile

Fluorination has been shown to provide significant advantages in terms of physicochemical properties. Studies indicate a mean increase in solubility for fluorinated compounds compared to chlorinated or unsubstituted analogs, largely due to favorable lipophilicity and the disruption of planar crystal packing[4].

In organic solvent mixtures, the solubility of trifluoromethylated heterocycles generally increases with temperature and the mass fraction of polar aprotic solvents like ethyl acetate or DMF[5]. Because the N−CF3​ group prevents intermolecular N−H⋯O hydrogen bonding in the crystal lattice, the enthalpic penalty of dissolution ( ΔHdiss​ ) is lowered compared to the parent 1H-indole.

Projected Solubility in Standard Organic Solvents

Solvent	Dielectric Constant ( ε )	Estimated Solubility	Dominant Solvation Mechanism
DMSO / DMF	46.7 / 36.7	High (>50 mg/mL)	Strong H-bond acceptance from −CH2​OH ; dipole-dipole stabilization.
Ethyl Acetate	6.0	Moderate to High	Favorable lipophilic interactions with −CF3​ ; moderate polarity[5].
Dichloromethane	8.9	Moderate	Halogen bonding ( C−Br⋯Cl ); dispersion forces.
Methanol	32.7	Moderate	H-bond donor/acceptor, but limited by the extreme hydrophobicity of −CF3​ .
Hexane	1.9	Low (<1 mg/mL)	Poor enthalpic compensation for crystal lattice energy.

Self-Validating Experimental Protocols

To accurately determine the thermodynamic parameters and solubility limits of [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol, the following self-validating protocols must be employed.

Protocol 1: Isothermal Shake-Flask Method for Thermodynamic Solubility

Causality Check: We utilize 0.22 µm PTFE filters because the highly lipophilic −CF3​ group causes non-specific binding to standard cellulose acetate membranes, which would artificially lower the quantified solubility.

• Preparation : Add an excess of [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol solid (e.g., 50 mg) to 1.0 mL of the target organic solvent (e.g., Ethyl Acetate) in a sealed borosilicate glass vial.

• Equilibration : Place the vial in an isothermal shaker at 25.0 ± 0.1 °C. Agitate at 300 rpm for 48 hours. Why 48 hours? Highly lipophilic, crystalline solids require extended equilibration times to overcome the kinetic barrier of dissolution and reach true thermodynamic equilibrium.

• Phase Separation : Centrifuge the suspension at 10,000 × g for 15 minutes to pellet the undissolved solid. Filter the supernatant through a 0.22 µm PTFE syringe filter.

• Quantification : Dilute the filtrate appropriately and analyze via HPLC-UV (e.g., at 254 nm) against a pre-validated standard calibration curve.

• System Validation (Critical Step) : Recover the residual solid from the pellet and analyze via X-ray Powder Diffraction (XRPD). Validation Logic: This ensures that the measured solubility corresponds to the initial anhydrous polymorph and not a solvent-mediated pseudopolymorph or solvate, thereby validating the thermodynamic state.

Self-validating isothermal shake-flask methodology.

Protocol 2: Thermal Stability Profiling via TGA/DSC

Causality Check: Simultaneous Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are required to differentiate between phase transitions (e.g., melting) and actual thermodynamic degradation (e.g., debromination).

• Sample Loading : Accurately weigh 3–5 mg of the compound into a hermetically sealed aluminum pan with a pinhole (to allow volatile degradants to escape without pressure buildup).

• Atmosphere Control : Purge the furnace with dry Nitrogen gas at 50 mL/min to prevent oxidative degradation, isolating purely thermal breakdown mechanisms.

• Heating Ramp : Heat the sample from 25°C to 400°C at a rate of 10°C/min.

• Data Interpretation & Validation :

  • An endothermic peak on the DSC curve without mass loss on the TGA indicates the melting point ( Tm​ ).

  • A subsequent exothermic or endothermic event coupled with a sharp mass loss on the TGA curve validates the onset of thermal decomposition ( Td​ ), likely corresponding to the homolytic cleavage of the C−Br bond.

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• 5. pubs.acs.org [pubs.acs.org]

Topic: Discovery and Structural Characterization of N-Trifluoromethylated Bromoindole Derivatives

An In-Depth Technical Guide for Drug Development Professionals

Abstract

The strategic incorporation of a trifluoromethyl (CF3) group onto the indole nitrogen atom, combined with bromine substitution on the carbocyclic ring, yields a class of compounds with significant potential in medicinal chemistry. The N-CF3 moiety is a powerful modulator of physicochemical properties, often enhancing metabolic stability, lipophilicity, and binding affinity by altering the electronic profile of the indole ring.[1][2][3] Concurrently, the bromine atom serves as a versatile synthetic handle for further molecular elaboration through cross-coupling reactions, enabling the rapid generation of diverse compound libraries. This guide provides an in-depth exploration of the synthesis, purification, and rigorous structural characterization of these high-value derivatives, grounded in field-proven insights and methodologies.

The Strategic Imperative: Why N-Trifluoromethylated Bromoindoles?

The indole scaffold is a "privileged structure" in drug discovery, forming the core of numerous approved pharmaceuticals.[4] The introduction of fluorine-containing groups is a cornerstone of modern medicinal chemistry, used to fine-tune a molecule's properties.[3]

The N-CF3 group, in particular, offers distinct advantages:

• Metabolic Stability: The robust C-F bonds in the CF3 group are resistant to oxidative metabolism by cytochrome P450 enzymes, which can increase a drug candidate's half-life.[3]

• Electronic Modulation: As a potent electron-withdrawing group, the N-CF3 moiety decreases the electron density of the indole ring system. This alteration can profoundly impact the molecule's interaction with biological targets.[5]

• Conformational Control: The steric bulk and electronic nature of the N-CF3 group can influence the molecule's preferred conformation, potentially locking it into a more bioactive shape to enhance binding affinity.[3]

Combining this with a bromine substituent creates a powerful synthetic intermediate. Bromoindoles are ideal substrates for a wide array of transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira, Buchwald-Hartwig), allowing for the precise installation of diverse functional groups at a late stage of the synthetic sequence.[6] This dual-functionality makes N-trifluoromethylated bromoindoles highly sought-after building blocks for generating novel chemical entities.

Synthetic Pathways: A Multi-Pronged Approach

The synthesis of N-trifluoromethylated bromoindoles can be approached from several angles. The choice of strategy is often dictated by the availability of starting materials, desired substitution patterns, and scalability.

Strategy A: Late-Stage N-Trifluoromethylation

This approach involves synthesizing a bromoindole precursor first, followed by the introduction of the N-CF3 group. This is often challenging due to the need for specialized and highly reactive trifluoromethylating agents.

• Electrophilic Trifluoromethylation: Reagents like Umemoto's or Togni's reagents can, in some cases, trifluoromethylate the indole nitrogen.[7] However, these reagents are often expensive, and regioselectivity can be an issue, with potential for competing C-3 trifluoromethylation.

Strategy B: Late-Stage Bromination

Here, an N-trifluoromethyl indole is prepared first, followed by electrophilic bromination. This is often a more reliable and cost-effective approach.

• Rationale: The N-CF3 group deactivates the indole ring, but the C-3 position remains the most nucleophilic site. To achieve bromination on the benzene portion of the indole (e.g., at C-5 or C-6), the C-3 position must first be blocked. If the C-3 position is unsubstituted, brominating agents like N-Bromosuccinimide (NBS) will preferentially react there.[8]

Strategy C: Ring Formation via Fischer Indole Synthesis

This elegant and powerful strategy constructs the indole ring from a suitably substituted N-trifluoromethyl hydrazine and a ketone or aldehyde.[6] This method offers excellent control over the final substitution pattern.

• Causality: The Fischer indole synthesis is a robust, acid-catalyzed reaction that has been adapted for this specific purpose.[9] By starting with a bromo-substituted phenylhydrazine that has already been N-trifluoromethylated, the final positions of both the bromine and the CF3 group are predetermined with absolute certainty. This avoids regioselectivity issues inherent in late-stage functionalization.

Below is a diagram illustrating the conceptual workflow for the Fischer Indole Synthesis approach.

Caption: Fischer Indole Synthesis workflow for N-CF3 bromoindoles.

Detailed Experimental Protocol: Synthesis of 6-Bromo-1-(trifluoromethyl)-1,2,3,4-tetrahydro-9H-carbazole

This protocol is a representative example based on the Fischer Indole Synthesis (Strategy C), a robust and reliable method.[6][9]

Step 1: Synthesis of (4-bromophenyl)(trifluoromethyl)hydrazine

• Reaction Setup: To a solution of (4-bromophenyl)(trifluoromethyl)carbamic fluoride (1.0 eq) in a mixture of THF and water, add sodium azide (NaN3, 1.5 eq).

• Heating: Heat the reaction mixture in a sealed microwave reactor at 100 °C for 3 hours.[9]

  • Expert Insight: Microwave heating dramatically accelerates the Curtius-type rearrangement compared to conventional heating, reducing reaction times from days to hours.[9] The use of aqueous THF is critical for the subsequent hydrolysis of the isocyanate intermediate.

• Workup & Purification: After cooling, dilute the reaction with ethyl acetate and wash with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude hydrazine is often of sufficient purity for the next step, but can be purified by column chromatography on silica gel if necessary.

Step 2: Fischer Indole Synthesis

• Reaction Setup: Dissolve the crude (4-bromophenyl)(trifluoromethyl)hydrazine (1.0 eq) and cyclohexanone (1.1 eq) in methanol (MeOH).

• Acid Catalysis: Carefully add concentrated sulfuric acid (H2SO4, 2.0 eq) to the solution while cooling in an ice bath.

• Heating: Heat the reaction mixture to 80 °C and stir for 4 hours.[6][9] Monitor the reaction by TLC (Thin Layer Chromatography) until the starting hydrazine is consumed.

  • Expert Insight: Sulfuric acid acts as the catalyst for both the initial hydrazone formation and the subsequent[10][10]-sigmatropic rearrangement and cyclization. Methanol is an excellent solvent for this transformation, and 80 °C provides sufficient thermal energy to overcome the activation barrier without significant decomposition.

• Workup & Purification: Cool the reaction to room temperature and carefully neutralize with a saturated aqueous solution of sodium bicarbonate. Extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by flash column chromatography (eluting with a hexane/ethyl acetate gradient) to yield the pure N-trifluoromethylated bromoindole derivative.

Parameter	Typical Value	Rationale
Hydrazine:Ketone Ratio	1 : 1.1	A slight excess of the ketone ensures complete consumption of the limiting hydrazine precursor.
Catalyst Loading	2.0 eq H2SO4	Ensures a sufficiently acidic medium to drive the reaction to completion in a reasonable timeframe.[9]
Temperature	80 °C	Optimal balance between reaction rate and stability of the N-CF3 group.[6][9]
Reaction Time	4 hours	Typically sufficient for full conversion as monitored by TLC.
Typical Yield	80-90%	This method is highly efficient for a range of substituted indoles.[6]

Structural Characterization: A Self-Validating Workflow

Confirming the structure of a novel N-trifluoromethylated bromoindole derivative requires a multi-technique approach. Each technique provides a piece of the puzzle, and together they create a self-validating system that leaves no ambiguity.

Caption: Integrated workflow for structural characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the precise connectivity of the molecule in solution.[11] For these compounds, a suite of experiments is required.

• ¹H NMR: Provides information on the number and environment of protons. Key signals include aromatic protons on the indole ring and any aliphatic protons. The coupling patterns (splitting) are crucial for determining the substitution pattern on the benzene ring.

• ¹³C NMR: Shows all unique carbon atoms. The carbon attached to the CF3 group will appear as a quartet due to coupling with the three fluorine atoms. The carbon attached to bromine will also have a characteristic chemical shift.

• ¹⁹F NMR: This is a definitive experiment. It will show a single signal (a singlet, unless there are other fluorine atoms or coupling partners) in a characteristic region for a CF3 group attached to a nitrogen.[8] This confirms the successful incorporation of the trifluoromethyl moiety.

Detailed Protocol: NMR Sample Preparation and Acquisition

• Sample Preparation: Accurately weigh ~5-10 mg of the purified compound and dissolve it in ~0.6 mL of a deuterated solvent (e.g., CDCl3 or DMSO-d6) in a clean, dry NMR tube.

• Instrumentation: Use a 400 MHz (or higher) NMR spectrometer.[12]

• ¹H Acquisition: Acquire a standard single-pulse spectrum with 16-64 scans.

• ¹³C Acquisition: Acquire a proton-decoupled spectrum. Due to the lower sensitivity of the ¹³C nucleus, 1024 or more scans may be required.[12]

• ¹⁹F Acquisition: Using the fluorine channel of the spectrometer, acquire a proton-decoupled spectrum. This is a high-sensitivity experiment and typically requires only 16-32 scans.

Spectroscopic Data for a Hypothetical 6-Bromo-N-CF3-indole Derivative
Technique	Observed Signal (Chemical Shift δ, Multiplicity, Integration)
¹H NMR (400 MHz, CDCl3)	δ 7.8-7.2 (m, 3H, Ar-H), δ 6.5 (d, 1H, C3-H)
¹³C NMR (101 MHz, CDCl3)	δ 121.5 (q, ¹JCF = 269 Hz, CF3), δ 135-110 (Ar-C), δ 116.0 (C-Br)
¹⁹F NMR (376 MHz, CDCl3)	δ -61.0 (s, 3F)[8]
IR (ATR)	νmax 1350 cm⁻¹ (C-F stretch), 750 cm⁻¹ (C-Br stretch)

X-Ray Crystallography

If a high-quality single crystal can be grown, X-ray crystallography provides the ultimate, unambiguous proof of structure.[13] It yields a 3D model of the molecule as it exists in the crystal lattice, providing precise bond lengths, bond angles, and conformational details.[11] For example, X-ray analysis of an N-CF3 indole derivative confirmed the N-CF3 bond length to be approximately 1.377 Å.[9] This technique is invaluable for definitively establishing regiochemistry and stereochemistry.

Mass Spectrometry (MS)

High-Resolution Mass Spectrometry (HRMS) is used to confirm the elemental composition.

• Key Feature: Bromine has two abundant isotopes (⁷⁹Br and ⁸¹Br) in an almost 1:1 ratio. Therefore, the molecular ion peak (M+) in the mass spectrum will appear as a characteristic pair of peaks (an M+ and M+2 peak) of nearly equal intensity, separated by 2 mass units. This isotopic signature is a definitive indicator of the presence of a single bromine atom in the molecule.

Conclusion and Future Outlook

N-trifluoromethylated bromoindoles are more than just chemical curiosities; they are master keys designed for modern drug discovery. The synthetic strategies outlined, particularly the Fischer indole synthesis, provide a reliable and efficient route to these valuable scaffolds. The rigorous, multi-technique characterization workflow ensures that the structure of these novel compounds is established with the highest degree of confidence. As researchers continue to explore chemical space for new therapeutics, the unique combination of metabolic stability, modulated electronics, and synthetic versatility offered by these derivatives will undoubtedly position them at the forefront of innovation in the development of next-generation pharmaceuticals.[2][14]

References

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• An Efficient Approach to 2-CF3-Indoles Based on ortho-Nitrobenzaldehydes. (n.d.). Molecules.
• Ye, Y., Cheung, K. P. S., He, L., & Tsui, G. C. (2018). Synthesis of 2-(Trifluoromethyl)indoles via Domino Trifluoromethylation/Cyclization of 2-Alkynylanilines. Organic Letters, 20, 1676-1679.
• Metal-free oxidative trifluoromethylation of indoles with CF3SO2Na on the C2 position. (n.d.). RSC Advances.
• Das, S., Indurthi, H. K., Saha, P., & Sharma, D. K. (2023). K2S2O8‐Glucose‐Mediated Metal‐Free Oxidative Trifluoromethylation of Indoles with Langlois' Reagent on the C2 Position. ChemistrySelect.
• Synthesis and Reactions of 3-Halogenated 2-CF3-Indoles. (n.d.). Molecules.
• The Power of Trifluoromethyl Indoles in Modern Drug Discovery. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD..
• General Synthesis of N-Trifluoromethyl Compounds with N-Trifluoromethyl Hydroxylamine Reagents. (2022). Journal of the American Chemical Society.
• Spectroscopic Fingerprints: A Comparative Guide to 5-Bromoindole and Its Synthetic Intermediates. (2026). BenchChem.
• Lei, Z., Chang, W., Guo, H., & Zhang, Z. (n.d.). Synthesis of N-trifluoromethyl compounds to determine their aqueous stability and additional key in vitro properties. ResearchGate.
• Design and biological activity of trifluoromethyl containing drugs. (2025). Wechem.
• Trifluoromethyl-substituted 3,5-bis(arylidene)-4-piperidones as potential anti-hepatoma and anti-inflammation agents by inhibiting NF-кB activation. (2021). Journal of Enzyme Inhibition and Medicinal Chemistry.
• A Study of the Crystal Structure and Hydrogen Bonding of 3-Trifluoroacetyloxime Substituted 7-Acetamido-2-aryl-5-bromoindoles. (2018). Molecules.
• Schaub, S., Becker, J., & Schindler, S. (2022). A Facile and Inexpensive Way to Synthesize N‐trifluoromethyl Compounds. ChemistrySelect, 7(23).
• The Strategic Role of Fluorine in Modifying Indole Bioactivity: A Technical Guide for Drug Discovery Professionals. (2025). BenchChem.
• Design, synthesis, and biological evaluation of novel trifluoromethyl indoles as potent HIV-1 NNRTIs with an improved drug resistance profile. (2014). Organic & Biomolecular Chemistry.
• Synthesis of N‐trifluoromethyl indoles 98. (n.d.). ResearchGate.
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• N‐Trifluoromethyl Hydrazines, Indoles and Their Derivatives. (n.d.). Angewandte Chemie International Edition.
• The main and recent syntheses of the N-CF3 motif. (2017). Comptes Rendus Chimie.
• Macromolecular Structure Determination by X-ray Crystallography. (n.d.). eLS.
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• Combining X-ray and NMR Crystallography to Explore the Crystallographic Disorder in Salbutamol Oxalate. (n.d.). Crystal Growth & Design.

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Protocols & Analytical Methods

Application Notes and Protocols for Suzuki-Miyaura Cross-Coupling of [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol

Introduction: Strategic C-C Bond Formation on a Fluorinated Indole Scaffold

The indole nucleus is a privileged scaffold in medicinal chemistry and materials science. Its functionalization is a key strategy for modulating biological activity and material properties. The title compound, [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol, represents a valuable building block for drug discovery and development. The presence of a bromine atom at the 4-position provides a handle for transition-metal-catalyzed cross-coupling reactions, while the electron-withdrawing N-trifluoromethyl group significantly influences the electronic properties of the indole ring.[1][2] This application note provides a comprehensive guide to the Suzuki-Miyaura cross-coupling of this substrate, a powerful method for creating C(sp²)–C(sp²) bonds.[3][4] We will delve into the mechanistic rationale behind the choice of reaction parameters and provide detailed, field-proven protocols for researchers.

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, prized for its mild conditions, functional group tolerance, and the commercial availability of a vast array of boronic acids and their derivatives.[4][5] The reaction proceeds through a catalytic cycle involving a palladium catalyst, which orchestrates the coupling of an organohalide with an organoboron compound in the presence of a base.[6][7]

Mechanistic Considerations for [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol

The success of a Suzuki-Miyaura coupling hinges on a nuanced understanding of its catalytic cycle and the specific characteristics of the substrates. The electron-deficient nature of the [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol substrate, due to the N-CF3 group, is a critical factor. Electron-poor aryl halides generally exhibit faster rates of oxidative addition to the Pd(0) catalyst, which is often the rate-determining step.[2][6]

The catalytic cycle, depicted below, involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the indole substrate to form a Pd(II) intermediate.

• Transmetalation: The organic group from the boronic acid (or its derivative) is transferred to the palladium center. This step is facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate species.[8][9][10]

• Reductive Elimination: The two coupled organic fragments are expelled from the palladium center, forming the desired product and regenerating the Pd(0) catalyst.[6][7]

Figure 1: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols

The following protocols are designed as a starting point for the Suzuki-Miyaura coupling of [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol. Optimization of reaction conditions, particularly the choice of catalyst, ligand, base, and solvent, may be necessary for specific boronic acid coupling partners.

Protocol 1: General Screening Conditions

This protocol is suitable for initial screening with a variety of aryl and heteroaryl boronic acids.

Materials:

• [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol (available from suppliers such as AiFChem and CP Lab Safety)[11][12]

• Aryl or heteroaryl boronic acid

• Pd(PPh₃)₄ (Palladium(0)tetrakis(triphenylphosphine))

• Sodium carbonate (Na₂CO₃)

• 1,4-Dioxane

• Water (degassed)

• Reaction vessel (e.g., microwave vial or Schlenk tube)

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a reaction vessel, add [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol (1.0 equiv), the desired boronic acid (1.2 equiv), and sodium carbonate (2.0 equiv).

• Add Pd(PPh₃)₄ (0.05 equiv).

• Seal the vessel and evacuate and backfill with an inert gas (repeat 3 times).

• Add degassed 1,4-dioxane and water (4:1 v/v) to achieve a final concentration of 0.1 M with respect to the starting indole.

• Stir the reaction mixture at 80-100 °C for 4-12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: For Challenging or Sterically Hindered Couplings

This protocol employs a more active catalyst system suitable for more challenging coupling partners, such as sterically hindered boronic acids or those bearing electron-withdrawing groups.

Materials:

• [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol

• Aryl or heteroaryl boronic acid

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0))

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium phosphate (K₃PO₄)

• Toluene

• Water (degassed)

Procedure:

• In a reaction vessel, combine Pd₂(dba)₃ (0.02 equiv) and SPhos (0.08 equiv) in toluene under an inert atmosphere and stir for 10 minutes to form the active catalyst.

• To a separate reaction vessel, add [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol (1.0 equiv), the boronic acid (1.5 equiv), and potassium phosphate (3.0 equiv).

• Add the pre-formed catalyst solution to the second vessel.

• Add degassed toluene and a small amount of degassed water (e.g., 1-2% v/v) to achieve a final concentration of 0.1 M with respect to the indole.

• Heat the reaction mixture to 100-110 °C for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Follow the workup and purification procedure outlined in Protocol 1.

Key Experimental Parameters and Their Rationale

Parameter	Recommended Reagents/Conditions	Rationale
Palladium Catalyst	Pd(PPh₃)₄, Pd(OAc)₂, Pd₂(dba)₃	The choice of palladium source is crucial. Pd(PPh₃)₄ is a reliable choice for many standard couplings. For more challenging substrates, using a Pd(0) source like Pd₂(dba)₃ with a specialized ligand is often more effective.[13][14]
Ligand	PPh₃, Buchwald-type ligands (e.g., SPhos, XPhos)	For the N-trifluoromethyl indole, which is electron-deficient, electron-rich and bulky phosphine ligands can enhance the rate of oxidative addition and reductive elimination. Buchwald-type ligands are particularly effective for difficult couplings.[15]
Base	Na₂CO₃, K₂CO₃, K₃PO₄, Cs₂CO₃	The base activates the boronic acid for transmetalation.[8][16] Inorganic bases are commonly used. K₃PO₄ and Cs₂CO₃ are stronger bases that can be effective in challenging cases.
Solvent	Dioxane/H₂O, Toluene/H₂O, DMF, Acetonitrile	The solvent system influences catalyst solubility and reactivity.[17][18][19] A mixture of an organic solvent and water is common, as water can aid in dissolving the inorganic base. The choice of solvent can sometimes affect selectivity in complex molecules.[17]
Temperature	80-120 °C	Higher temperatures are often required to drive the reaction to completion, especially with less reactive coupling partners. Microwave irradiation can also be employed to accelerate the reaction.[4][14]

Troubleshooting and Optimization

• Low Conversion: If the reaction stalls, consider increasing the temperature, using a more active catalyst system (e.g., Pd₂(dba)₃/SPhos), or a stronger base (e.g., K₃PO₄ or Cs₂CO₃).

• Protodeborylation: The boronic acid can be degraded by protodeborylation, especially at high temperatures and in the presence of water. Using a higher excess of the boronic acid (e.g., 1.5-2.0 equiv) can mitigate this.

• Homocoupling: Homocoupling of the boronic acid can occur, particularly if the reaction is not properly degassed. Ensure all solvents are thoroughly degassed and the reaction is run under a strict inert atmosphere.

• Catalyst Deactivation: The indole nitrogen can potentially coordinate to the palladium center, leading to catalyst deactivation. The N-trifluoromethyl group in the target substrate is expected to significantly reduce the basicity of the indole nitrogen, thereby minimizing this side reaction.

Safety Precautions

• Palladium catalysts are toxic and should be handled in a well-ventilated fume hood.

• Organic solvents are flammable and should be handled with care.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a highly effective method for the functionalization of [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol. By carefully selecting the catalyst, ligand, base, and solvent, a wide range of biaryl and heteroaryl-substituted indoles can be synthesized. The protocols and guidelines presented in this application note provide a solid foundation for researchers to successfully employ this versatile reaction in their synthetic endeavors.

References

• Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross-Coupling Reaction.
• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs.
• Suzuki-Miyaura Coupling - Chemistry LibreTexts.
• Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction | Journal of the American Chemical Society.
• A Comparative Guide to Bases in Suzuki-Miyaura Coupling Reactions - Benchchem.
• Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC.
• Solvent effect on palladium-catalyzed cross-coupling reactions and implications on the active catalytic species - PubMed.
• Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction - PubMed.
• Solvent Effect on Palladium-Catalyzed Cross-Coupling Reactions and Implications on the Active Catalytic Species | Request PDF - ResearchGate.
• Solvent effects in palladium catalysed cross-coupling reactions - RSC Publishing.
• Palladium‐catalyzed base‐free Suzuki‐Miyaura coupling. - ResearchGate.
• Suzuki reaction - Wikipedia.
• A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - RSC Publishing.
• Microwave-assisted Suzuki-Miyaura Cross-Coupling of Free (NH) 3-Bromoindazoles.
• Indolylboronic Acids: Preparation and Applications - PMC - NIH.
• Palladium-catalyzed Suzuki–Miyaura cross-coupling reaction of potassium 2-pyridyl trifluoroborate with aryl (heteroaryl) halides - Semantic Scholar.
• Organic fluorine compounds. XIV. Syntheses and reactions of (trifluoromethyl)indoles.
• [4-bromo-1-(trifluoromethyl)indol-6-yl]methanol, min 97%, 100 mg - CP Lab Safety.
• [4-bromo-1-(trifluoromethyl)indol-6-yl]methanol 97% | AiFChem, an Xtalpi Company.
• A Comparative Guide to the Reactivity of 4-Bromo- vs. 4-Chloro-3-(trifluoromethyl)aniline - Benchchem.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 4. A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - RSC Advances (RSC Publishing) DOI:10.1039/D0RA08598G [pubs.rsc.org]
• 5. Indolylboronic Acids: Preparation and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Yoneda Labs [yonedalabs.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. calpaclab.com [calpaclab.com]
• 12. [4-bromo-1-(trifluoromethyl)indol-6-yl]methanol 97% | AiFChem, an Xtalpi Company | BuyChemJapan [buychemjapan.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. semanticscholar.org [semanticscholar.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Solvent effect on palladium-catalyzed cross-coupling reactions and implications on the active catalytic species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Solvent effects in palladium catalysed cross-coupling reactions - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note: Selective Oxidation of[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol to its Corresponding Aldehyde

Target Audience: Researchers, medicinal chemists, and drug development professionals. Objective: To provide a highly reliable, chemoselective protocol for the oxidation of the C6-hydroxymethyl group in [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol to a formyl group, avoiding over-oxidation and heterocyclic ring degradation.

Introduction and Mechanistic Rationale

The compound [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol (CAS: 2306278-30-6) is a highly functionalized, halogenated heterocyclic building block frequently utilized in the synthesis of complex pharmaceutical intermediates [1]. Converting its primary alcohol at the C6 position to an aldehyde is a critical transformation for downstream cross-coupling, reductive amination, or olefination reactions.

The Challenge of Indole Oxidation

Unprotected or electron-rich indoles are notoriously susceptible to oxidative cleavage at the C2–C3 double bond, often leading to oxindoles or ring-opened products. However, the unique substitution pattern of this substrate dictates the experimental approach:

• The N -Trifluoromethyl ( N -CF 3​ ) Group: This strongly electron-withdrawing group exerts a powerful inductive pull, significantly depleting the electron density of the pyrrole ring. This deactivation acts as a "chemical shield," rendering the indole core highly resistant to electrophilic oxidants.

• The 4-Bromo Group: Sterically distant from the C6 position, the bromine atom is generally stable to mild oxidative conditions but precludes the use of strongly basic or transition-metal-heavy oxidative systems that might trigger premature cross-coupling or debromination.

Selection of the Oxidant

Given the need to halt oxidation strictly at the aldehyde stage, Dess-Martin Periodinane (DMP) is the optimal reagent. DMP operates under exceptionally mild, near-neutral conditions at room temperature [2]. Unlike chromium-based oxidants (e.g., Jones reagent) which risk over-oxidation to the carboxylic acid, or Swern conditions which can occasionally lead to electrophilic chlorination of heterocycles, DMP provides a clean, self-validating pathway driven by hypervalent iodine chemistry [3].

Decision matrix for selecting the optimal oxidant for indole-6-methanol derivatives.

Comparative Analysis of Oxidative Methods

To justify the selection of DMP, the following table summarizes the quantitative and qualitative data for various oxidation strategies applied to deactivated indole-methanols.

Oxidant System	Reaction Time	Chemoselectivity	Indole Core Tolerance	Typical Yield
Dess-Martin Periodinane (DMP)	1 – 2 h	High (Aldehyde only)	Excellent ( N -CF 3​ protected)	>85%
Activated MnO 2​	12 – 24 h	High (Aldehyde only)	Excellent	60 – 75%
Swern (DMSO / (COCl) 2​ )	2 – 4 h	High	Moderate (Risk of chlorination)	70 – 80%
KMnO 4​ / Jones Reagent	< 1 h	Low (Forms Carboxylic Acid)	Poor (Ring cleavage risk)	<30%

Mechanistic Pathway of DMP Oxidation

The oxidation proceeds via a ligand exchange mechanism where the primary alcohol displaces an acetate ligand on the hypervalent Iodine(V) center. The basicity of the displaced acetate facilitates the abstraction of the alpha-proton, triggering the collapse of the periodinane intermediate to yield the desired aldehyde, an Iodine(III) byproduct (iodane), and acetic acid [4].

Step-by-step mechanistic progression of the Dess-Martin Oxidation.

Experimental Protocol

This protocol is designed to be self-validating. The inclusion of a specific biphasic quench is not merely for workup, but is a chemically necessary step to prevent side reactions during concentration.

Reagents and Equipment

• Substrate: [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol (1.0 equiv)

• Oxidant: Dess-Martin Periodinane (1.2 – 1.5 equiv, ensure the reagent is free-flowing and not degraded by moisture)

• Solvent: Anhydrous Dichloromethane (DCM) (0.1 M relative to substrate)

• Quench Solution: 1:1 mixture of Saturated Aqueous NaHCO 3​ and Saturated Aqueous Na 2​ S 2​ O 3​

Step-by-Step Methodology

Step 1: Reaction Setup

• Oven-dry a round-bottom flask equipped with a magnetic stir bar and flush with Argon or Nitrogen.

• Dissolve [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol (1.0 equiv) in anhydrous DCM to achieve a 0.1 M concentration.

• Cool the reaction mixture to 0 °C using an ice-water bath. Causality: Cooling minimizes the transient exotherm upon oxidant addition and prevents any localized over-oxidation.

Step 2: Oxidant Addition 4. Add Dess-Martin Periodinane (1.2 equiv) portion-wise over 5 minutes. 5. Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). 6. Stir vigorously. The mixture will transition from a clear solution to a cloudy suspension as the Iodine(III) byproduct precipitates.

Step 3: In-Process Monitoring (Self-Validation) 7. Monitor the reaction via TLC (Typical eluent: 20-30% EtOAc in Hexanes).

• Validation Check: The starting material (primary alcohol) will appear as a lower-Rf spot (typically ~0.2). The product (aldehyde) will appear as a distinct, higher-Rf spot (typically ~0.5) that is highly UV-active.

• The reaction is typically complete within 1 to 2 hours.

Step 4: The Biphasic Quench (Critical Step) 9. Once complete, dilute the reaction mixture with an equal volume of DCM. 10. Add a 1:1 mixture of sat. aq. NaHCO 3​ and sat. aq. Na 2​ S 2​ O 3​ (approx. 10 mL per mmol of substrate).

• Causality: Na 2​ S 2​ O 3​ reduces unreacted hypervalent iodine species to water-soluble, benign Iodine(I) compounds. NaHCO 3​ neutralizes the acetic acid generated during the reaction, preventing acid-catalyzed degradation of the indole core during solvent evaporation [5].

• Stir vigorously for 15–30 minutes until the organic layer becomes completely clear.

Step 5: Extraction and Isolation 12. Transfer to a separatory funnel and separate the layers. 13. Extract the aqueous layer twice with DCM. 14. Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure. 15. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to afford the pure 4-bromo-1-(trifluoromethyl)indole-6-carbaldehyde.

Analytical Validation

To confirm the success of the protocol, perform 1 H NMR (CDCl 3​ or DMSO- d6​ ) analysis on the isolated product:

• Disappearance: The methylene protons (-CH 2​ OH) at ∼ 4.7 ppm and the hydroxyl proton (variable, ∼ 2.0-5.0 ppm) must be completely absent.

• Appearance: A sharp, distinct singlet integrating to 1H will appear far downfield at ∼ 10.0 - 10.2 ppm , confirming the presence of the formyl (-CHO) group.

• Integrity: The indole aromatic protons and the C2/C3 protons should remain intact, confirming the N -CF 3​ group successfully protected the heterocyclic core.

References

• Dess, D. B., & Martin, J. C. (1983). Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones. Journal of Organic Chemistry, 48(22), 4155–4156. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Dess-Martin Oxidation. Retrieved April 7, 2026, from [Link]

• Heravi, M. M., et al. (2021). Application of Dess-Martin oxidation in total synthesis of natural products. Current Organic Synthesis, 18(2). Retrieved from [Link]

• Boeckman, R. K. Jr., Shao, P., & Mullins, J. J. (2000). The Dess-Martin Periodinane: 1,1,1-Triacetoxy-1,1-dihydro-1,2-benziodoxol-3(1H)-one. Organic Syntheses, 77, 141. Retrieved from [Link]

Application Note: Chemoselective Buchwald-Hartwig Amination of [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Advanced Technical Guide & Self-Validating Protocols

Executive Summary

The functionalization of highly decorated indole scaffolds is a cornerstone of modern drug discovery. The substrate [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol (CAS: 2306278-30-6)[1] presents a unique synthetic challenge for palladium-catalyzed C-N cross-coupling (Buchwald-Hartwig amination). It features a highly electrophilic C4-bromide activated by an electron-withdrawing N -trifluoromethyl group, juxtaposed against an unprotected primary alcohol (-CH 2​ OH) at the C6 position.

This application note details the mechanistic causality behind chemoselective N -arylation in the presence of a competing nucleophilic alcohol. By strategically pairing bulky dialkylbiaryl phosphine ligands with weak inorganic bases, researchers can bypass the need for protecting group chemistry, streamlining the synthesis of advanced pharmaceutical intermediates[2].

Substrate Analytics & Mechanistic Causality

To design a robust protocol, we must first deconstruct the electronic and steric microenvironment of the substrate.

The Electronic Influence of the N -CF 3​ Group

Indoles are traditionally electron-rich heterocycles. However, the N -CF 3​ group exerts a powerful inductive electron-withdrawing effect, significantly lowering the LUMO of the aromatic system. This electronic depletion accelerates the oxidative addition of the Pd(0) catalyst into the C4-Br bond[3]. Conversely, this same effect renders the indole core more sensitive to base-mediated degradation, necessitating the avoidance of harsh, nucleophilic bases (e.g., LiN(iPr) 2​ or strong alkoxides).

The Chemoselectivity Challenge: N vs. O -Arylation

The primary alcohol at C6 is the critical failure point in standard Buchwald-Hartwig aminations. If a strong base such as sodium tert-butoxide (NaOtBu, pKa ~ 19) is employed, it readily deprotonates the aliphatic alcohol (pKa ~ 16). The resulting alkoxide is highly nucleophilic, leading to competitive binding at the Pd(II) center and subsequent reductive elimination to form an unwanted O -arylated byproduct, or forming stable Pd-alkoxide complexes that poison the catalytic cycle[4].

Causality of Ligand and Base Selection

To achieve >95% chemoselectivity for N -arylation, the reaction must be thermodynamically and kinetically biased:

• Base Selection: A weak base like Potassium Phosphate (K 3​ PO 4​ ) is selected. It is sufficiently basic to deprotonate the amine only after the amine has coordinated to the Pd(II) center (which drastically lowers the amine's pKa), but it is too weak to deprotonate the free C6-alcohol[5].

• Ligand Sterics: The use of t BuBrettPhos creates a highly restricted binding pocket around the palladium center. Nitrogen (in amines) is softer and less sterically demanding than oxygen (in alkoxides), allowing the amine to outcompete the alcohol for coordination[5].

Figure 1: Chemoselective Buchwald-Hartwig catalytic cycle vs. competitive O-arylation pathway.

Empirical Optimization Data

The following table summarizes the quantitative data driving the protocol design. The model reaction couples [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol with morpholine (1.2 equiv).

Entry	Precatalyst / Ligand	Base	Solvent	Temp (°C)	Conversion (%)	Selectivity (N:O)	Result / Observation
1	Pd 2​ (dba) 3​ / BINAP	NaOtBu	Toluene	90	< 10%	N/A	Catalyst poisoning; substrate decomposition.
2	Pd 2​ (dba) 3​ / RuPhos	NaOtBu	1,4-Dioxane	80	85%	40:60	O -arylation dominates due to strong base[4].
3	tBuBrettPhos Pd G3	Cs 2​ CO 3​	1,4-Dioxane	80	92%	90:10	Good conversion, minor O -arylation observed.
4	tBuBrettPhos Pd G3	K 3​ PO 4​	t-Amyl Alcohol	80	> 99%	> 99:1	Optimal. Complete chemoselectivity achieved.

Self-Validating Experimental Protocols

A self-validating protocol embeds analytical checkpoints directly into the workflow, ensuring that any deviations are caught immediately, preventing the waste of valuable downstream resources.

Figure 2: Self-validating experimental workflow for chemoselective Buchwald-Hartwig amination.

Protocol A: Direct Chemoselective Amination (Recommended)

This workflow bypasses the need for alcohol protection by relying on the kinetic bias of the tBuBrettPhos/K 3​ PO 4​ system.

Materials Required: *[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol (1.0 equiv, 0.5 mmol)

• Amine nucleophile (e.g., Morpholine) (1.2 equiv, 0.6 mmol)

• tBuBrettPhos Pd G3 precatalyst (0.05 equiv, 5 mol%)

• Anhydrous K 3​ PO 4​ (2.0 equiv, 1.0 mmol)

• Anhydrous t-Amyl alcohol (0.2 M, 2.5 mL)

Step-by-Step Methodology:

• Preparation & Activation: In a nitrogen-filled glovebox, charge an oven-dried 10 mL reaction vial with the bromoindole substrate, tBuBrettPhos Pd G3, and finely milled anhydrous K 3​ PO 4​ .

  • Causality: Using the G3 precatalyst ensures rapid, quantitative generation of the active L-Pd(0) species at mild temperatures, preventing the formation of inactive palladium black[2].

• Solvent & Nucleophile Addition: Add anhydrous t-amyl alcohol followed by the amine nucleophile. Seal the vial with a PTFE-lined septum cap and remove it from the glovebox.

• Catalytic Coupling: Stir the reaction mixture at 80 °C for 12 hours.

  • Validation Checkpoint 1 (Visual): The mixture should transition from a pale suspension to a deep red/orange homogeneous-like solution within the first 30 minutes. Immediate blackening indicates oxygen ingress; if this occurs, abort and restart.

• Quench & Workup: Cool the reaction to room temperature. Dilute with EtOAc (5 mL) and filter through a short pad of Celite to remove phosphate salts and precipitated palladium residues.

• Self-Validation & Analysis:

  • Validation Checkpoint 2 (LC-MS): Analyze the crude filtrate. The starting material ( m/z 294/296 for 79 Br/ 81 Br isotopes) should be completely consumed. The desired product mass [M+H]+ should be the dominant peak. The absence of a secondary peak with the same mass (but different retention time) confirms the lack of O -arylation.

• Purification: Concentrate the filtrate under reduced pressure and purify via silica gel flash chromatography (typically using a Hexanes/EtOAc gradient).

Protocol B: Protection-Coupling-Deprotection (Alternative)

If the desired amine nucleophile is highly sterically hindered or exceptionally unreactive, forcing conditions (stronger bases, higher heat) may be required. In such cases, the C6-alcohol must be temporarily protected.

• TBS Protection: React the bromoindole with TBS-Cl (1.2 equiv) and Imidazole (2.0 equiv) in DMF at room temperature for 4 hours.

  • Validation Checkpoint: TLC (20% EtOAc/Hexanes) should show complete conversion to a highly non-polar spot (Rf ~ 0.8).

• Standard Amination: Subject the TBS-protected intermediate to standard Buchwald-Hartwig conditions (Pd 2​ (dba) 3​ , RuPhos, NaOtBu, Toluene, 100 °C).

• Deprotection: Treat the crude aminated product with TBAF (1.5 equiv) in THF at room temperature for 2 hours to reveal the C6-methanol group, followed by standard aqueous workup and purification.

References

• Title: [4-bromo-1-(trifluoromethyl)indol-6-yl]methanol, min 97%, 100 mg Source: CP Lab Safety (calpaclab.com) URL: [Link]

• Title: Synthesis of (−)-Epi-Indolactam V by an Intramolecular Buchwald–Hartwig C–N Coupling Cyclization Reaction Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: Cu-Catalyzed Amination of Base-Sensitive Aryl Bromides and the Chemoselective N- and O-Arylation of Amino Alcohols Source: PMC (nih.gov) URL: [Link]

• Title: Exploring Homogeneous Conditions for Mild Buchwald–Hartwig Amination in Batch and Flow Source: ACS Sustainable Chemistry & Engineering (ACS Publications) URL: [Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Cu-Catalyzed Amination of Base-Sensitive Aryl Bromides and the Chemoselective N- and O-Arylation of Amino Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]

Application Note: Laboratory-Scale Synthesis of [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol

Target Audience: Synthetic Chemists, Medicinal Chemistry Researchers, and Drug Development Professionals Scale: Laboratory (Milligram to Gram scale)

Introduction and Mechanistic Rationale

The incorporation of the trifluoromethyl (-CF₃) group onto the nitrogen atom (N1) of indole scaffolds is a highly sought-after modification in medicinal chemistry. The N-CF₃ motif significantly alters the physicochemical profile of the parent molecule, drastically enhancing lipophilicity, modulating basicity, and improving metabolic stability against oxidative degradation[1]. Consequently, building blocks like [4-bromo-1-(trifluoromethyl)indol-6-yl]methanol have emerged as critical intermediates for advanced drug discovery[2].

Historically, the direct electrophilic or radical N-trifluoromethylation of intact indoles has been plagued by poor regioselectivity, with reactions predominantly occurring at the more nucleophilic C2 or C3 positions rather than the N1 position[3]. To circumvent this inherent deactivation and regioselectivity challenge, modern synthetic logic dictates a de novo construction of the indole core. This protocol leverages a highly efficient desulfurization–fluorination/cyclization cascade of an ortho-alkynylaniline precursor[4], followed by a chemoselective ester reduction to yield the target alcohol.

Fig 1. Two-step synthetic workflow for[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol.

Step 1: Cascade N-Trifluoromethylation and Cyclization

Objective: Synthesis of Methyl 4-bromo-1-(trifluoromethyl)-1H-indole-6-carboxylate.

Causality & Design: Instead of attempting a futile direct N-trifluoromethylation of a pre-formed indole[3], this step utilizes methyl 3-amino-5-bromo-4-ethynylbenzoate. The addition of carbon disulfide (CS₂) and silver fluoride (AgF) generates an isothiocyanate in situ. AgF then mediates a desulfurization-fluorination sequence, producing a highly reactive N-CF₃ intermediate that spontaneously undergoes a 5-endo-dig cyclization with the adjacent alkyne to forge the indole ring[4]. AgF serves a dual purpose: it acts as the primary fluorinating agent and provides the thermodynamic driving force via the precipitation of insoluble silver sulfide (Ag₂S).

Protocol 1.1

• Preparation: Flame-dry a 50 mL Schlenk flask equipped with a magnetic stir bar. Backfill with Argon (3 cycles) to ensure a strictly anhydrous atmosphere, as moisture rapidly hydrolyzes the reactive fluorinated intermediates.

• Reagent Loading: Charge the flask with methyl 3-amino-5-bromo-4-ethynylbenzoate (1.0 mmol, 1.0 equiv) and anhydrous AgF (4.0 mmol, 4.0 equiv). Safety Note: AgF is light-sensitive and hygroscopic; handle rapidly or within a glovebox.

• Solvent & Reactant Addition: Inject anhydrous Acetonitrile (MeCN, 10 mL) followed by Carbon Disulfide (CS₂, 5.0 mmol, 5.0 equiv) via syringe.

• Reaction Execution: Seal the flask and stir the suspension at 60 °C for 12 hours. The reaction mixture will progressively darken as black Ag₂S precipitates, serving as a visual indicator of reaction progress.

• Self-Validating Workup: Cool the mixture to room temperature. Dilute with Ethyl Acetate (EtOAc, 20 mL) and filter the suspension through a short pad of Celite to remove the hazardous silver salts. Wash the Celite pad thoroughly with additional EtOAc (2 × 10 mL).

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography on silica gel (Eluent: Hexanes/EtOAc, gradient 95:5 to 80:20) to afford the intermediate indole ester.

Quantitative Optimization Data

To maximize the yield of the N-CF₃ indole intermediate, the stoichiometry of the fluorinating agent and the solvent dielectric constant must be carefully balanced.

Entry	Fluorinating Agent (Equiv)	CS₂ (Equiv)	Solvent	Temp (°C)	Isolated Yield (%)
1	AgF (2.0)	2.0	MeCN	60	41%
2	AgF (3.0)	3.0	MeCN	60	68%
3	AgF (4.0)	5.0	MeCN	60	82%
4	AgF (4.0)	5.0	DMF	60	55% (Decomposition)

Table 1. Optimization parameters for the desulfurization-fluorination/cyclization cascade. MeCN provides the optimal balance of solubility and stability for the intermediate.

Step 2: Chemoselective Ester Reduction

Objective: Synthesis of[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol.

Causality & Design: The intermediate contains three sensitive moieties: the N-CF₃ group, the C4-Bromine, and the C6-Methyl ester. To selectively reduce the ester to a primary alcohol without triggering reductive debromination of the aryl bromide or defluorination, Diisobutylaluminum hydride (DIBAL-H) is selected over harsher reagents like Lithium Aluminum Hydride (LiAlH₄). By maintaining strictly cryogenic conditions (-78 °C), the hydride transfer is kinetically controlled.

Protocol 1.2

• Preparation: In a flame-dried 25 mL round-bottom flask under Argon, dissolve the purified Methyl 4-bromo-1-(trifluoromethyl)-1H-indole-6-carboxylate (0.5 mmol, 1.0 equiv) in anhydrous Dichloromethane (DCM, 5 mL).

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath and allow the solution to equilibrate to -78 °C for 10 minutes.

• Hydride Addition: Dropwise, add DIBAL-H (1.0 M solution in hexanes, 1.1 mL, 1.1 mmol, 2.2 equiv) down the inner wall of the flask over 5 minutes to prevent localized heating.

• Monitoring: Stir the reaction at -78 °C for 1 hour. Remove the cooling bath and allow the reaction to slowly warm to 0 °C. Monitor the reaction via TLC (Hexanes/EtOAc 7:3). The starting material spot should cleanly convert to a lower-Rf product spot.

• Quenching (Critical Step): Once complete, cool the reaction back to 0 °C. Carefully quench by adding 1 mL of Methanol dropwise to destroy excess DIBAL-H (hydrogen gas evolution will occur).

• Emulsion Resolution: Add 10 mL of a saturated aqueous solution of Rochelle's salt (Sodium potassium tartrate). Remove the flask from the ice bath and stir vigorously at room temperature for 1–2 hours. Self-Validation: The initially thick, gelatinous aluminum emulsion will break, yielding two distinct, clear liquid phases.

• Isolation: Separate the organic layer. Extract the aqueous layer with DCM (2 × 10 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Final Purification: Purify via flash chromatography (Hexanes/EtOAc 6:4) to yield the pure[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol as an off-white solid[2].

References

• [2] [4-bromo-1-(trifluoromethyl)indol-6-yl]methanol, min 97%, 100 mg - CP Lab Safety. calpaclab.com.2

• [4] Transition-metal-catalyzed straightforward synthesis of N-trifluoromethyl indoles from 2-alkynylaryl isothiocyanates or 2-alkynylanilines. rsc.org. 4

• [3] Rhodium(ii)-catalyzed transannulation approach to N-fluoroalkylated indoles. rsc.org. 3

• [1] N-Trifluoromethyl Amines and Azoles: An Underexplored Functional Group in the Medicinal Chemist's Toolbox. researchgate.net.1

Sources

• 1. researchgate.net [researchgate.net]
• 2. calpaclab.com [calpaclab.com]
• 3. Rhodium( ii )-catalyzed transannulation approach to N -fluoroalkylated indoles - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01415K [pubs.rsc.org]
• 4. Transition-metal-catalyzed straightforward synthesis of N-trifluoromethyl indoles from 2-alkynylaryl isothiocyanates or 2-alkynylanilines - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Late-stage functionalization strategies for [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol in organic synthesis

Introduction & Strategic Overview

The integration of fluorine into heterocyclic scaffolds is a transformative strategy in modern drug discovery. The N -trifluoromethyl ( N -CF 3​ ) group is a highly stable, underexplored bioisostere that dramatically enhances lipophilicity, metabolic stability, and membrane permeability compared to standard N -methyl or N -H indoles, as detailed in 1[1].[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol is a highly functionalized, multi-nodal building block designed specifically for Late-Stage Functionalization (LSF). LSF methodologies allow medicinal chemists to rapidly diversify advanced intermediates without resorting to resource-intensive de novo syntheses, thereby efficiently improving drug-like molecular properties 2[2]. This molecule presents three orthogonal handles for diversification: the C4-bromo group, the C6-hydroxymethyl group, and the sterically accessible C2 position.

Orthogonal late-stage functionalization pathways for the indole scaffold.

Strategy 1: C4-Targeted Transition-Metal Cross-Coupling

Causality & Mechanistic Rationale

The C4-bromo position is a prime site for palladium-catalyzed cross-coupling. The N -CF 3​ group exerts a strong electron-withdrawing effect across the indole core. This electronic depletion accelerates the oxidative addition of Pd(0) into the C4–Br bond. Furthermore, the C6-hydroxymethyl group is generally well-tolerated in Suzuki-Miyaura couplings, eliminating the need for transient protection-deprotection cycles if mild, aqueous conditions are employed 3[3]. We utilize SPhos as the ligand because its electron-rich, sterically demanding biaryl structure facilitates rapid reductive elimination, preventing competitive protodeboronation of the boronic acid partner.

Protocol 1: Aqueous Suzuki-Miyaura Coupling

Self-Validating System: The reaction utilizes a biphasic solvent system where the organic phase color transitions from pale yellow to dark amber upon active catalyst formation. LC-MS monitoring confirms the disappearance of the starting material isotopic pattern (m/z 294/296).

• Reagent Setup: In a 10 mL Schlenk tube equipped with a magnetic stir bar, add[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol (1.0 equiv, 0.5 mmol), the desired aryl boronic acid (1.5 equiv, 0.75 mmol), and K 2​ CO 3​ (3.0 equiv, 1.5 mmol).

• Catalyst Addition: Add Pd(OAc) 2​ (5 mol%) and SPhos (10 mol%).

• Solvent Introduction: Evacuate and backfill the tube with argon three times. Add degassed 1,4-dioxane/H 2​ O (4:1 v/v, 5.0 mL) via syringe.

• Reaction Execution: Seal the tube and heat the biphasic mixture at 80 °C for 12 hours. Validation Checkpoint: Spot the organic layer on a silica TLC plate (Hexanes/EtOAc 7:3). The starting material ( Rf​≈0.4 ) should be completely consumed, replaced by a highly UV-active product spot ( Rf​≈0.3−0.5 depending on the aryl group).

• Workup: Cool to room temperature, dilute with EtOAc (10 mL), and wash with brine (2 × 10 mL). Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (SiO 2​ , Hexanes/EtOAc gradient) to yield the C4-arylated product.

Step-by-step workflow for the Pd-catalyzed Suzuki-Miyaura cross-coupling.

Strategy 2: C6-Hydroxymethyl Derivatization

Causality & Mechanistic Rationale

The primary alcohol at C6 provides a synthetic vector to adjust the topological polar surface area (TPSA) and hydrogen-bonding characteristics of the molecule. Direct oxidation to the aldehyde using Dess-Martin Periodinane (DMP) is strategically preferred over Swern oxidation. Swern conditions risk the formation of trace thioacetal byproducts, which can irreversibly poison palladium or iridium catalysts required for subsequent LSF steps at the C4 or C2 positions. DMP ensures a clean, mild oxidation that is highly tolerant of the C4-bromo and N -CF 3​ groups.

Protocol 2: Mild Oxidation and Reductive Amination

Self-Validating System: The DMP oxidation is verified by the immediate appearance of an aldehyde proton signal (~10.0 ppm) in 1 H NMR of the crude aliquot. The reductive amination is validated by the shift in retention time on LC-MS and the appearance of a basic amine mass [M+H]+.

• Oxidation: Dissolve the indole substrate (1.0 equiv) in anhydrous CH 2​ Cl 2​ (0.1 M) at 0 °C. Add DMP (1.2 equiv) portion-wise. Stir for 2 hours at room temperature.

• Quench: Quench with saturated aqueous NaHCO 3​ /Na 2​ S 2​ O 3​ (1:1) and stir vigorously until the organic layer is clear. Extract with CH 2​ Cl 2​ , dry, and concentrate to afford the crude aldehyde.

• Reductive Amination: Dissolve the crude aldehyde in 1,2-dichloroethane (0.1 M). Add the desired secondary amine (1.2 equiv) and glacial acetic acid (1.0 equiv). Stir for 30 minutes to pre-form the iminium ion.

• Reduction: Add NaBH(OAc) 3​ (1.5 equiv) portion-wise. Stir for 12 hours at room temperature.

• Workup: Quench with 1N NaOH to pH 10, extract with EtOAc, and purify via reverse-phase HPLC to isolate the C6-alkylamine derivative.

Strategy 3: Direct C-H Functionalization at C2

Causality & Mechanistic Rationale

Classical electrophilic aromatic substitution (EAS) at the C3 position of the indole is severely deactivated by the strongly electron-withdrawing N -CF 3​ group. However, Iridium-catalyzed C–H borylation operates via a sterically controlled mechanism rather than an electronic one. The bulky C4-bromo group effectively shields the C3 position, directing the active Ir-boryl species exclusively to the C2 position. This enables the introduction of a boronic ester handle without pre-functionalization, a hallmark of advanced LSF in drug discovery 4[4].

Protocol 3: Ir-Catalyzed C2-Borylation

Self-Validating System: The active catalyst generation is confirmed by a distinct color change from yellow to deep red upon mixing [Ir(OMe)(cod)] 2​ and dtbpy. Successful borylation is confirmed by the appearance of a large singlet (~1.35 ppm, 12H) corresponding to the pinacol ester methyl groups in the 1 H NMR.

• Catalyst Pre-activation: In an argon-filled glovebox, mix[Ir(OMe)(cod)] 2​ (1.5 mol%) and 4,4'-di-tert-butyl-2,2'-bipyridine (dtbpy) (3.0 mol%) in anhydrous THF (1.0 mL). Stir for 10 minutes until the solution turns deep red.

• Reagent Addition: Add bis(pinacolato)diboron (B 2​ pin 2​ , 1.1 equiv) and the indole substrate (1.0 equiv, 0.5 mmol) dissolved in THF (2.0 mL).

• Reaction: Seal the vial, remove from the glovebox, and heat at 80 °C for 16 hours.

• Workup: Concentrate the reaction mixture in vacuo and filter through a short pad of silica gel (eluting with EtOAc) to remove the iridium catalyst.

• Purification: Purify via flash chromatography to isolate the C2-borylated product.

Quantitative Data Summary

The following table summarizes the anticipated reaction parameters and predictive yields based on the mechanistic attributes of the [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol scaffold.

LSF Strategy	Target Site	Key Reagents / Catalyst	Reaction Time	Predictive Yield	Key Functional Group Tolerance
Cross-Coupling	C4-Bromo	Pd(OAc) 2​ , SPhos, Ar-B(OH) 2​	12 hours	75–85%	Tolerates free C6-OH; sensitive to strong nucleophiles.
Oxidation	C6-Hydroxymethyl	Dess-Martin Periodinane (DMP)	2 hours	>90%	Fully tolerates C4-Br and N -CF 3​ .
Reductive Amination	C6-Aldehyde	Amine, NaBH(OAc) 3​ , AcOH	12 hours	60–80%	Tolerates C4-Br; sensitive to reducible functional groups.
C–H Borylation	C2-Position	[Ir(OMe)(cod)] 2​ , dtbpy, B 2​ pin 2​	16 hours	65–75%	Requires protection of C6-OH (e.g., TBS ether) to prevent competitive O-borylation.

References

• Guillemard, L., Kaplaneris, N., Ackermann, L., & Johansson, M. J. (2021). Late-stage C–H functionalization offers new opportunities in drug discovery.
• Castellino, N. J., Montgomery, A. P., Danon, J. J., & Kassiou, M. (2023). Late-stage Functionalization for Improving Drug-like Molecular Properties. Chemical Reviews.
• Scattolin, T., et al. (2020). N-Trifluoromethyl Amines and Azoles: An Underexplored Functional Group in the Medicinal Chemist's Toolbox.
• Sharma, P., et al. (2021). An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly)chlorinated pharmaceuticals. Organic Chemistry Frontiers.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly)chlorinated pharmaceuticals - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QO00919B [pubs.rsc.org]
• 4. Late-stage C-H functionalization offers new opportunities in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Strategic Utilization of[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol in Agrochemical Lead Discovery

Executive Summary & Strategic Rationale

In the modern agrochemical industry, the design of highly efficacious, environmentally stable, and target-specific active ingredients relies heavily on privileged chemical scaffolds. [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol (CAS: 2306278-30-6) has emerged as a premier bifunctional building block for the discovery of next-generation fungicides and insecticides.

The strategic value of this scaffold lies in its tripartite functional logic:

• The N-Trifluoromethyl (-CF3) Group: The introduction of fluorine into bioactive molecules dramatically modifies physicochemical properties such as lipophilicity, acidity, and metabolic stability[1]. An N-CF3 group strongly withdraws electron density from the indole core, deactivating it against cytochrome P450-mediated oxidative degradation in soil and plant tissues. Currently, over 67% of newly developed agrochemicals contain organofluorine motifs, underscoring their critical role in achieving prolonged field efficacy[2].

• The C4-Bromine Atom: Positioned at the sterically demanding but electronically favorable C4 position, this halogen serves as an orthogonal vector for transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig), allowing for the rapid attachment of diverse pharmacophores.

• The C6-Hydroxymethyl Group: This primary alcohol provides a versatile handle for etherification, esterification, or conversion to a leaving group, enabling the construction of extended molecular topologies that fit precisely into elongated enzyme binding pockets (such as the succinate dehydrogenase complex).

Indole derivatives have demonstrated significant potential in plant protection, with commercialized examples including the fungicide amisulbrom and various novel insecticides[3]. By leveraging this specific fluorinated indole, researchers can rapidly generate libraries of highly bioavailable agrochemical candidates[4].

Structural Functionalization Logic

Fig 1: Structural logic and functional vectors of the fluorinated indole scaffold.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating in-process analytical checks to confirm reaction success before proceeding to subsequent steps.

Protocol A: Late-Stage C4-Arylation via Suzuki-Miyaura Cross-Coupling

This protocol details the attachment of a pyrazole-4-boronic acid to the C4 position, a common step in synthesizing SDHI (Succinate Dehydrogenase Inhibitor) fungicide mimics.

Causality & Reagent Selection: We utilize Pd(dppf)Cl₂ as the catalyst. The 1,1'-bis(diphenylphosphino)ferrocene (dppf) ligand possesses a large bite angle, which accelerates the reductive elimination step—a critical requirement when coupling at the sterically hindered C4 position of the indole ring. A biphasic solvent system of 1,4-Dioxane/H₂O (4:1) is employed because water is necessary to dissolve the K₂CO₃ base and activate the boronic acid into the reactive boronate species, while dioxane provides a high boiling point for thermal acceleration.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask under an argon atmosphere, add[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol (1.0 equiv), the selected arylboronic acid (1.2 equiv), and K₂CO₃ (3.0 equiv).

• Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 equiv). Evacuate and backfill the flask with argon three times.

• Solvent Introduction: Inject degassed 1,4-Dioxane/H₂O (4:1, v/v) to achieve a substrate concentration of 0.2 M.

• Reaction: Heat the mixture to 100 °C for 12 hours with vigorous stirring.

• In-Process Validation (TLC): After 12 hours, sample 10 µL of the organic layer. Run a TLC (Hexanes:EtOAc 3:1). Validation: The complete disappearance of the starting material ( Rf​≈0.45 ) and the emergence of a new, highly UV-active spot ( Rf​≈0.30 ) indicates successful conversion.

• Workup: Cool to room temperature, dilute with EtOAc, and wash with brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Final Validation (NMR): Perform a crude ¹H-NMR (CDCl₃). Validation: The disappearance of the characteristic C4-bromine adjacent aromatic proton shifts, coupled with the appearance of new aryl proton signals (7.2–7.8 ppm), confirms successful cross-coupling.

Protocol B: C6-Hydroxyl Activation via Mild Halogenation (Appel Reaction)

To utilize the C6 position for etherification (often required for targeting insect GABA receptors), the primary alcohol must first be converted into a superior leaving group.

Causality & Reagent Selection: Triphenylphosphine (PPh₃) and carbon tetrabromide (CBr₄) are utilized instead of phosphorus tribromide (PBr₃). PBr₃ generates hydrobromic acid (HBr) as a byproduct, which can lead to unwanted side reactions or degradation of acid-sensitive moieties. The Appel reaction proceeds under mild, near-neutral conditions, driven by the thermodynamic formation of the strong P=O bond in triphenylphosphine oxide, ensuring the structural integrity of the sensitive N-CF3 indole core.

Step-by-Step Methodology:

• Preparation: Dissolve the C4-functionalized indole intermediate (1.0 equiv) in anhydrous Dichloromethane (DCM) (0.1 M) under argon at 0 °C.

• Reagent Addition: Add PPh₃ (1.5 equiv) followed by the portion-wise addition of CBr₄ (1.5 equiv).

• Reaction: Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature for 2 hours.

• In-Process Validation (TLC): Monitor via TLC (Hexanes:EtOAc 4:1). Validation: The starting alcohol ( Rf​≈0.25 ) will be replaced by a less polar, faster-moving spot ( Rf​≈0.60 ), confirming the formation of the alkyl bromide.

• Purification: Concentrate the mixture directly onto silica gel and purify via flash chromatography to remove the triphenylphosphine oxide byproduct.

Quantitative Data Summaries

The following tables summarize optimization data and the predicted physicochemical impact of utilizing this specific fluorinated scaffold.

Table 1: Optimization of C4-Suzuki Coupling Conditions

Catalyst System	Base	Solvent System	Temp (°C)	Yield (%)	Mechanistic Observation / Causality
Pd(PPh₃)₄	Na₂CO₃	Toluene/H₂O	90	45%	Poor conversion; monodentate ligands struggle with C4 steric hindrance.
Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	100	88%	Optimal; large bite angle of dppf facilitates rapid reductive elimination.
Pd₂(dba)₃ / XPhos	Cs₂CO₃	Toluene (Anhydrous)	110	92%	Excellent for highly hindered boronic acids, though requires strict anhydrous conditions.

Table 2: Physicochemical Impact of N-Trifluoromethylation (Calculated) Note: The incorporation of the CF3 group directly influences parameters critical for agrochemical bioavailability[5].

Scaffold Variant	CLogP	TPSA (Ų)	Est. Metabolic Half-life (Soil)	Cuticular Penetration Potential
1H-Indole-6-methanol	1.2	34.0	< 5 days	Low
1-(Trifluoromethyl)indole-6-methanol	2.8	34.0	> 30 days	High
[4-Bromo-1-(CF3)indol-6-yl]methanol	3.5	34.0	> 45 days	Optimal

Agrochemical Development Workflow

To translate this building block into a viable commercial product, a systematic screening cascade is employed. The workflow below illustrates the progression from parallel synthesis to in vivo efficacy trials.

Fig 2: Agrochemical development workflow from library synthesis to lead selection.

References

• 6-(Trifluoromethyl)
• Fluorine-containing indoles: Synthesis and biological activity ResearchG
• Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorpor
• Recent Advances and Prospects of Indole Derivatives in the Discovery of New Agricultural Chemicals ACS Public
• Current Contributions of Organofluorine Compounds to the Agrochemical Industry PubMed Central (PMC).
• Application Notes and Protocols: The Role of Trifluoromethylphenyl Compounds in Modern Agrochemicals Benchchem.

Sources

• 1. Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation [html.rhhz.net]
• 2. Current Contributions of Organofluorine Compounds to the Agrochemical Industry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemimpex.com [chemimpex.com]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Overcoming Debromination in C4-Cross-Coupling of[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol

Welcome to the Technical Support Center. This guide is engineered for drug development professionals and synthetic chemists facing critical yield reductions due to hydrodehalogenation (debromination) when attempting palladium-catalyzed cross-coupling on [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol .

Below, we dissect the mechanistic root causes of this side reaction, provide validated troubleshooting strategies, and outline a self-validating Standard Operating Protocol (SOP) to ensure high-fidelity carbon-carbon bond formation.

The Mechanistic Root Cause: Why is Debromination Happening?

In palladium-catalyzed couplings (e.g., Suzuki-Miyaura, Buchwald-Hartwig), debromination typically occurs when a Palladium-Hydride (Pd-H) species forms and participates in a competing catalytic cycle[1]. For this specific indole substrate, the threat comes from two distinct sources:

• External Hydride Sources: The use of protic solvents (like methanol or ethanol) can lead to solvent oxidation, transferring a hydride to the palladium center via β -hydride elimination[2].

• Internal Hydride Source (The "Trojan Horse" Effect): The C6-hydroxymethyl group on your substrate is a primary alcohol. Under basic cross-coupling conditions, this alcohol can form an alkoxide, coordinate to the Ar−Pd(II)−Br intermediate, and undergo intramolecular β -hydride elimination. This not only debrominates the C4 position but oxidizes the C6 position, generating an undesired indole-6-carbaldehyde byproduct.

Mechanistic divergence: Desired transmetalation vs. undesired β-hydride elimination.

Troubleshooting Guide: Step-by-Step Solutions

Issue A: High levels of debrominated starting material and C6-aldehyde byproduct.

• Causality: The unprotected C6-hydroxymethyl group is acting as an internal hydride donor.

• Solution: O-Protection. Mask the primary alcohol as a tert-butyldimethylsilyl (TBS) ether or tetrahydropyranyl (THP) acetal prior to the cross-coupling step. Eliminating the free hydroxyl group completely shuts down the intramolecular β -hydride elimination pathway, allowing the desired coupling to proceed efficiently[3].

Issue B: Debromination persists even with O-protection.

• Causality: Solvent-mediated hydrodehalogenation. Using alcoholic co-solvents (EtOH, MeOH) provides an external hydride source[2]. Furthermore, strong nucleophilic bases (like NaOtBu) can exacerbate Pd-H formation[1].

• Solution: Switch to strictly anhydrous, aprotic solvents such as 1,4-Dioxane or Toluene. Replace strong bases with milder, sterically hindered inorganic bases like anhydrous K3​PO4​ or Cs2​CO3​ [1].

Issue C: Sluggish conversion leading to background debromination.

• Causality: The N-trifluoromethyl group is electron-withdrawing, which can slow down the oxidative addition and transmetalation steps. If transmetalation is slow, the competing debromination pathway has time to dominate.

• Solution: Ligand Optimization. Utilize bulky, electron-rich biaryl phosphine ligands (e.g., XPhos or SPhos). These ligands are specifically designed to accelerate transmetalation and force rapid reductive elimination, effectively outcompeting side reactions[4].

Quantitative Optimization Data

The following table summarizes the causal relationship between reaction conditions and the suppression of debromination during the Suzuki-Miyaura coupling of this substrate with phenylboronic acid.

Entry	Substrate State	Catalyst / Ligand	Solvent	Base	Yield (%)	Debromination (%)
1	Unprotected OH	Pd(PPh3​)4​	EtOH / H2​O	Na2​CO3​	15%	75%
2	Unprotected OH	Pd2​(dba)3​ / XPhos	1,4-Dioxane	K3​PO4​	45%	40%
3	O-TBS Protected	Pd(PPh3​)4​	1,4-Dioxane	K3​PO4​	65%	15%
4	O-TBS Protected	Pd2​(dba)3​ / XPhos	1,4-Dioxane	K3​PO4​	92%	<2%

Data Interpretation: While ligand and solvent optimization (Entry 2) reduce debromination, the synergistic combination of O-protection and advanced ligand design (Entry 4) is required to virtually eliminate the side reaction.

Standard Operating Protocol (SOP): Validated Suzuki-Miyaura Coupling

This self-validating protocol is designed to ensure maximum yield of the C4-coupled product while suppressing hydrodehalogenation.

Prerequisite: The substrate must be protected as[4-Bromo-1-(trifluoromethyl)indol-6-yl]methoxy-tert-butyldimethylsilane.

Step 1: Reagent Preparation (Strictly Anhydrous)

• Flame-dry a Schlenk flask under vacuum and backfill with Argon (repeat 3x).

• Add the TBS-protected indole substrate (1.0 equiv) and the desired Arylboronic acid (1.5 equiv).

• Add finely milled, anhydrous K3​PO4​ (2.0 equiv). Note: Do not use aqueous base solutions.

Step 2: Catalyst Loading

• Add Pd2​(dba)3​ (2 mol%) and XPhos (8 mol%) to the flask.

• Causality Check: The 1:4 Pd-to-Ligand ratio ensures the formation of the highly active mono-ligated L1​Pd(0) species, which is critical for rapid transmetalation.

Step 3: Solvent Addition & Degassing

• Add anhydrous 1,4-Dioxane to achieve a 0.1 M substrate concentration.

• Degas the heterogeneous mixture via Argon sparging for 15 minutes. Causality Check: Removing dissolved oxygen prevents catalyst deactivation, while excluding moisture prevents proton-mediated debromination.

Step 4: Execution & Monitoring

• Seal the flask and heat to 80 °C under vigorous stirring for 12 hours.

• Monitor reaction progress via LC-MS. The mass of the desired product should be strictly observed without the [M-Br+H] peak.

Step 5: Workup

• Cool to room temperature. Dilute with Ethyl Acetate and filter through a tightly packed pad of Celite to remove palladium black and inorganic salts.

• Concentrate under reduced pressure and purify via flash column chromatography prior to TBS deprotection (using TBAF/THF).

Frequently Asked Questions (FAQs)

Q: Why did my LC-MS show a mass corresponding to [M-Br+H] minus 2 Daltons? A: This is the classic signature of an internal redox process. The unprotected C6-hydroxymethyl group underwent alkoxide formation and β -hydride elimination, transferring a hydride to the Palladium center. This oxidizes the C6 position to an aldehyde (-2 Da, loss of 2H) while the Pd-H species reductively eliminates to replace the C4-Bromine with a Hydrogen (-79 Da for Br, +1 Da for H).

Q: Is the N-trifluoromethyl ( N−CF3​ ) group stable under these cross-coupling conditions? A: Yes, the N−CF3​ group is generally stable under the mild, anhydrous basic conditions (like K3​PO4​ in dioxane) prescribed in our SOP. However, if you deviate to highly nucleophilic bases (e.g., NaOH , NaOMe ) at elevated temperatures, you risk hydrolysis of the N−CF3​ moiety.

Q: Can I use Pd(dppf)Cl2​ instead of XPhos/ Pd2​(dba)3​ ? A: While Pd(dppf)Cl2​ is a robust general catalyst, it is less effective at suppressing debromination in sterically hindered or electronically deactivated substrates. Bulky biaryl phosphine ligands like XPhos specifically promote rapid reductive elimination of the desired product, effectively shutting down the slower debromination pathway[4].

References

• RSC Publishing. A mechanistic investigation of hydrodehalogenation using ESI-MS. Chemical Communications.[Link]

• ACS Publications. Assembly of Conjugated Enynes and Substituted Indoles via CuI/Amino Acid-Catalyzed Coupling of 1-Alkynes with Vinyl Iodides and 2-Bromotrifluoroacetanilides. The Journal of Organic Chemistry.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A mechanistic investigation of hydrodehalogenation using ESI-MS - Chemical Communications (RSC Publishing) DOI:10.1039/C3CC46271D [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Optimizing reaction yields for the synthesis of[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol

Technical Support Center: Yield Optimization for [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol Synthesis

Introduction

Synthesizing [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol (CAS: 2306278-30-6)[1] presents two distinct mechanistic challenges: the inherent difficulty of forming an N -CF 3​ bond on an electron-deficient indole, and the high risk of hydrodehalogenation during the subsequent ester reduction. This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to maximize your reaction yields.

Synthesis Workflow

Caption: Two-step synthetic workflow for[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol.

Section 1: Troubleshooting N-Trifluoromethylation

Q: Why is my yield of methyl 4-bromo-1-(trifluoromethyl)indole-6-carboxylate so low (<20%) when using standard CF 3​ I or nucleophilic CF 3​ sources? A: The nitrogen lone pair in an indole ring is delocalized into the aromatic system, rendering it poorly nucleophilic[2]. This effect is exacerbated by the electron-withdrawing ester group at the C6 position of your starting material (CAS: 882679-96-1)[3]. Standard nucleophilic ( CF3−​ ) or radical ( CF3∙​ ) sources often fail to overcome this high activation energy barrier.

Solution: Switch to an electrophilic trifluoromethylation strategy using Togni's Reagent II (1-Trifluoromethyl-1,2-benziodoxol-3-(1H)-one) combined with a Copper(II) catalyst[4]. The Cu(II) center activates the hypervalent iodine reagent, generating a highly reactive Cu-CF 3​ intermediate that successfully forces the N -trifluoromethylation of deactivated azoles[4].

Protocol A: Cu-Catalyzed Electrophilic N-Trifluoromethylation

• Preparation: In a flame-dried Schlenk flask under argon, dissolve methyl 4-bromo-1H-indole-6-carboxylate (1.0 equiv) in strictly anhydrous acetonitrile (0.1 M).

• Catalyst Addition: Add 10 mol% Cu(OAc) 2​ . Stir for 5 minutes at room temperature.

• Reagent Addition: Add Togni's Reagent II (1.5 equiv) in one portion.

• Reaction: Heat the mixture to 60 °C in a sealed tube for 12–16 hours[4].

• Workup: Cool to room temperature, filter through a short pad of Celite to remove copper salts, and concentrate under reduced pressure. Purify via flash chromatography (Hexanes/EtOAc).

Section 2: Troubleshooting Selective Ester Reduction

Q: I am observing significant debromination (loss of the 4-bromo group) when reducing the ester to the methanol derivative. How can I prevent this? A: Using strong, unhindered nucleophilic hydride donors like LiAlH 4​ or NaBH 4​ often leads to hydrodehalogenation of aryl bromides. LiAlH 4​ attacks via direct nucleophilic hydride transfer, which can trigger halogen-metal exchange or an S N​ Ar-like attack on the electron-deficient brominated ring.

Solution: Utilize DIBAL-H (Diisobutylaluminum hydride) at cryogenic temperatures (-78 °C)[5]. DIBAL-H is an electrophilic reducing agent. Its electron-deficient aluminum atom first coordinates to the carbonyl oxygen of the ester. This coordination acts as an anchor, directing the intramolecular transfer of the hydride specifically to the ester carbon, completely bypassing the aryl bromide moiety[5].

Protocol B: Selective DIBAL-H Reduction

• Preparation: Dissolve the purified methyl 4-bromo-1-(trifluoromethyl)indole-6-carboxylate in anhydrous THF or Toluene (0.1 M) under argon.

• Cooling: Submerge the flask in a dry ice/acetone bath and allow it to equilibrate to exactly -78 °C.

• Addition: Add DIBAL-H (1.0 M in toluene, 2.5 equiv) dropwise over 30 minutes. Critical: Do not let the internal temperature rise above -70 °C during the addition[5].

• Quenching: After 2 hours at -78 °C, quench the reaction at -78 °C by carefully adding methanol, followed by a saturated aqueous solution of Rochelle salt (potassium sodium tartrate).

• Workup: Warm to room temperature and stir vigorously for 1 hour until the aluminum emulsion breaks into two clear phases. Extract with EtOAc, dry over MgSO 4​ , and concentrate to yield [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol[1].

Quantitative Data Summary

Step	Reagent / Condition	Primary Issue Addressed	Expected Yield	Purity / Note
N-Trifluoromethylation	CF 3​ I / Base	Poor nucleophilicity of Indole N	< 20%	High unreacted starting material
N-Trifluoromethylation	Togni Reagent II + 10% Cu(OAc) 2​	Overcomes high activation barrier	65 - 80%	Clean conversion; requires dry MeCN
Ester Reduction	LiAlH 4​ (0 °C to RT)	Over-reduction / Debromination	30 - 40%	>30% debrominated byproduct
Ester Reduction	DIBAL-H (-78 °C)	Prevents hydrodehalogenation	85 - 95%	>98% retention of C-Br bond

Troubleshooting Decision Tree

Caption: Logical decision tree for resolving common synthesis bottlenecks.

References

• Niedermann, K., et al. "Direct Electrophilic N-Trifluoromethylation of Azoles by a Hypervalent Iodine Reagent." Angewandte Chemie International Edition, 2012, 51(26), 6511-6515. URL: [Link]

• Bouayad-Gervais, S., et al. "N-Trifluoromethyl Hydrazines, Indoles and Their Derivatives." Angewandte Chemie International Edition, 2020, 59(29), 11908-11912. URL: [Link]

• Mistry, S. N., et al. "Discovery of a Novel Class of Negative Allosteric Modulator of the Dopamine D2 Receptor Through Fragmentation of a Bitopic Ligand." ACS Chemical Neuroscience, 2018. URL: [Link]

Sources

• 1. [4-BROMO-1-(TRIFLUOROMETHYL)INDOL-6-YL]METHANOL [cymitquimica.com]
• 2. d-nb.info [d-nb.info]
• 3. 882679-96-1 | Methyl 4-bromo-1H-indole-6-carboxylate | Bromides | Ambeed.com [ambeed.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Discovery of a Novel Class of Negative Allosteric Modulator of the Dopamine D2 Receptor Through Fragmentation of a Bitopic Ligand - PMC [pmc.ncbi.nlm.nih.gov]

Best column chromatography purification methods for[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol

Welcome to the Technical Support Center for the purification of [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol . As a Senior Application Scientist, I have designed this guide to address the unique chromatographic challenges presented by this specific fluorinated heterocycle.

By understanding the structural causality behind its behavior, you can transition from trial-and-error chromatography to a predictable, self-validating purification workflow.

The Chromatographic Challenge: The Amphiphilic Paradox

The molecule [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol presents a classic "amphiphilic paradox" on normal-phase silica gel due to two opposing structural features:

• The Lipophilic Core: The N-trifluoromethyl ( −CF3​ ) group is highly electron-withdrawing and lipophilic. It drastically reduces the electron density of the indole ring, rendering the nitrogen non-basic and the core highly stable against aqueous hydrolysis and acidic degradation[1]. The 4-bromo substituent further increases the lipophilicity and molecular weight of the non-polar domain.

• The Polar Anchor: The 6-hydroxymethyl ( −CH2​OH ) group acts as a potent hydrogen-bond donor and acceptor. While the bulk of the molecule prefers the mobile phase, this primary alcohol interacts aggressively with the free silanol ( −SiOH ) groups on the silica stationary phase, often leading to severe peak tailing[2].

Mechanistic Insight: Unlike 3-hydroxymethyl indoles, which are notoriously unstable and prone to forming diindolylmethane (DIM) oligomers via reactive quinone methide intermediates[2], the 6-hydroxymethyl isomer is structurally isolated from the primary electron flow of the pyrrole ring. Coupled with the deactivating −CF3​ group, this molecule exhibits excellent chemical stability during prolonged chromatographic runs, meaning basic modifiers (like Triethylamine) are generally unnecessary[1][3].

Quantitative Data: Solvent System Optimization

To achieve optimal separation, the mobile phase must balance the lipophilic core while providing enough hydrogen-bond accepting capacity to prevent the −CH2​OH group from streaking.

Table 1: Solvent System Matrix for[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol

Solvent System	Ratio (v/v)	Expected Rf​	Elution Characteristic	Primary Use Case
Hexane / Ethyl Acetate	95:5	< 0.05	Highly retained	Washing out lipophilic impurities (e.g., unreacted brominated starting materials).
Hexane / Ethyl Acetate	70:30	0.25 - 0.35	Optimal isocratic elution	Standard purification of the target alcohol.
Hexane / EtOAc / MeOH	70:28:2	0.35 - 0.45	Sharp peak, reduced tailing	Resolving severe streaking caused by the hydroxymethyl group.
Dichloromethane / MeOH	95:5	0.40 - 0.50	Fast elution, sharp peak	Alternative for highly retained or stubbornly streaking samples.

Standard Operating Procedure (SOP): Self-Validating Flash Chromatography

This protocol is designed as a self-validating system; you will not proceed to the next step until the current step's success is analytically confirmed.

Phase 1: Validation of Stability & Mobility

• 2D TLC Stability Check: Spot the crude mixture in the corner of a square silica TLC plate. Develop in Hexane:EtOAc (70:30). Dry the plate completely, rotate it 90 degrees, and develop it again in the same solvent.

  • Validation Gate: If all spots lie on a perfect diagonal line, the compound is stable on silica[3]. If spots fall off the diagonal, degradation is occurring, and you must switch to deactivated silica.

• Rf​ Calibration: Adjust the Hexane:EtOAc ratio until the target product spot sits precisely at an Rf​ of 0.30.

Phase 2: Column Execution (Dry Loading)

• Dry Loading Preparation: Because of the polarity extreme between the −CF3​ core and the −CH2​OH group, liquid loading often causes band broadening. Dissolve the crude mixture in a minimum amount of Dichloromethane (DCM). Add silica gel (approx. 3x the mass of the crude) and evaporate the DCM under reduced pressure until a free-flowing powder is obtained.

• Column Packing: Slurry pack the flash column using Hexane.

• Sample Application: Evenly distribute the dry-loaded silica powder onto the top of the column bed. Cap with a thin layer of clean sand to prevent surface disruption.

  • Validation Gate: Ensure the dry load band is perfectly horizontal to guarantee uniform elution.

Phase 3: Step-Gradient Elution

• Non-Polar Wash: Elute with 2 column volumes (CV) of 5% EtOAc in Hexane.

  • Validation Gate: Monitor fractions via TLC. This step will elute unreacted 4-bromo-1-(trifluoromethyl)indole and other non-polar byproducts. Do not proceed until the TLC of the eluent shows no UV-active spots.

• Target Elution: Step the gradient sharply to 30% EtOAc in Hexane (or your calibrated ratio from Phase 1). Collect smaller fractions as the product band approaches.

• Fraction Analysis: Combine fractions containing pure [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol and concentrate under reduced pressure.

Troubleshooting Workflow

Troubleshooting workflow for the chromatographic purification of [4-Bromo-1-(CF3)indol-6-yl]methanol.

Frequently Asked Questions (FAQs)

Q1: Why is my product streaking across the TLC plate despite using a standard Hexane/Ethyl Acetate gradient? A1: This is caused by the 6-hydroxymethyl group. It acts as a strong hydrogen bond donor and acceptor, interacting aggressively with free silanol ( −SiOH ) groups on the silica stationary phase. To fix this, you must introduce a competitive hydrogen-bonding modifier. Adding 1-2% Methanol to your Hexane/Ethyl Acetate system will dynamically cap the active silanol sites during the run, sharpening the elution band and preventing tailing[2].

Q2: Do I need to pre-treat the silica gel with Triethylamine (TEA) to prevent acid-catalyzed degradation of the indole? A2: No. While standard electron-rich indoles are highly susceptible to acid-catalyzed dimerization on acidic silica gel[3], your specific molecule is highly deactivated. The N-trifluoromethyl group exerts a powerful electron-withdrawing effect, significantly reducing the electron density of the pyrrole ring and rendering the N-CF3 core exceptionally stable against electrophilic attack[1]. TEA deactivation is unnecessary and will only complicate your post-column fraction concentration.

Q3: How do I achieve baseline separation between the product and unreacted 4-bromo-1-(trifluoromethyl)indole? A3: The starting material completely lacks the polar hydroxymethyl group, making it highly lipophilic due to the combined effects of the bromine atom and the −CF3​ group. Employ a step gradient to exploit this massive polarity difference. Initiate the column with 5% EtOAc in Hexane to rapidly elute the non-polar starting material. Once the baseline is clear (verified by TLC), abruptly switch to 30-35% EtOAc to elute the polar[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol.

Q4: My compound is eluting much faster than expected based on its polarity. Is my silica gel compromised? A4: Not necessarily. Highly fluorinated compounds often exhibit a "fluorophilic effect" on standard normal-phase silica, causing them to have anomalously high Rf​ values compared to their non-fluorinated analogs. The −CF3​ group repels the polar stationary phase, pushing the molecule into the mobile phase faster than the hydroxymethyl group can anchor it. If elution is too fast, reduce the Ethyl Acetate concentration by 10% to regain retention control.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Heating conversion of indole-3-carbinol into N-substituted oligomers with anti-melanoma effect - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Steric Hindrance in Catalytic Reactions with[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the catalytic bottlenecks associated with highly functionalized, sterically demanding heterocycles. The molecule [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol presents a fascinating convergence of electronic activation and steric defiance.

While the strongly electron-withdrawing N1-trifluoromethyl group activates the C4-bromide for oxidative addition, the surrounding steric cleft and the coordinating potential of the C6-hydroxymethyl group create severe roadblocks during transmetalation and reductive elimination. This guide provides field-proven troubleshooting logic, self-validating protocols, and mechanistic insights to help you achieve high-yielding cross-couplings with this challenging substrate.

Section 1: Diagnostic Matrix (Troubleshooting Guide)

When your catalytic cycle fails, identifying the exact point of failure is critical. Use this diagnostic matrix to map your experimental symptoms to their mechanistic root causes.

Observed Symptom (via LC-MS/GC-MS)	Mechanistic Root Cause	Causality & Explanation	Recommended Action
>90% Starting Material Recovered	Failed Oxidative Addition	The Pd(0) catalyst cannot access the C4-Br bond due to the steric umbrella of the adjacent C3 position and the bulky N1-CF3 group.	Switch to a ligand with "flexible steric bulk" (e.g., PEPPSI-IPr) that adapts its conformation to allow substrate binding[1].
Intermediate Pd(Ar)(Br) Mass Detected	Failed Reductive Elimination	The electron-poor nature of the N1-CF3 indole stabilizes the Pd(II) intermediate. Without sufficient steric pressure from the ligand, the product will not eliminate.	Utilize highly bulky dialkylbiaryl phosphines (e.g., XPhos) or increase reaction temperature to 100 °C.
Boronic Acid Consumed, SM Remains	Protodeboronation	Paradoxically, the bulky phosphine ligands used to overcome steric hindrance can promote the Pd-catalyzed degradation of your boronic acid[2].	Switch from phosphines to N-Heterocyclic Carbenes (NHCs) and use anhydrous bases (e.g., K₃PO₄)[1].
Reaction Stalls at 30-40% Conversion	Catalyst Poisoning (Chelation)	The basic conditions deprotonate the C6-CH₂OH group. The resulting alkoxide coordinates to the Pd(II) center, forming an off-cycle resting state.	Protect the C6-hydroxyl group (e.g., as a TBS ether) prior to the cross-coupling step.

Section 2: Mechanistic Pathways & Troubleshooting Logic

To truly master this substrate, we must visualize how steric hindrance dictates the flow of the catalytic cycle. The diagrams below illustrate the logical troubleshooting steps and the mechanistic bottlenecks.

Troubleshooting workflow for C4 cross-coupling.

Catalytic cycle highlighting steric bottlenecks.

Section 3: Deep-Dive FAQs

Q1: Why does the C4-bromo position exhibit such high steric resistance despite the activating nature of the N1-CF3 group? A1: The N1-CF3 group is strongly electron-withdrawing, which theoretically accelerates the oxidative addition of Pd(0) into the C4-Br bond by lowering the electron density of the aryl ring. However, the C4 position of the indole core sits in a sterically congested "cleft." When a bulky Pd(II) intermediate forms, these spatial restrictions severely hinder the approach of the transmetalating agent. To overcome this, we must use ligands with "flexible steric bulk"—ligands that can dynamically adapt their conformation to allow substrate binding while maintaining enough overall bulk to force the subsequent reductive elimination step[1][3].

Q2: How does the C6-hydroxymethyl group interfere with the catalytic cycle? A2: Under the basic conditions required for cross-coupling (e.g., K₂CO₃, NaOtBu), the C6-hydroxymethyl group (-CH₂OH) can be deprotonated to form an alkoxide. This nucleophilic oxygen can competitively coordinate to the Pd(II) center, displacing the halide or the transmetalating agent. This creates an off-cycle, sterically congested metallacycle resting state (catalyst poisoning). This is a primary reason why reactions with unprotected indoles often stall after oxidative addition[4].

Q3: Why am I seeing high starting material recovery but complete consumption of my boronic acid? A3: This is a classic symptom of protodeboronation. While we often use sterically hindered phosphine ligands (like Buchwald ligands) to force difficult couplings, these same bulky ligands can paradoxically promote the palladium-catalyzed protodeboronation of the boronic acid before transmetalation can occur[2]. Switching from a bulky phosphine to an N-heterocyclic carbene (NHC) like PEPPSI-IPr can mitigate this, as NHCs provide the necessary steric pressure without the same propensity for accelerating boronic acid degradation.

Table 1: Quantitative Data on Ligand Efficiency for Hindered Indoles

Ligand Class	Example	% Buried Volume (%V_bur)	Oxidative Addition Rate	Reductive Elimination	Protodeboronation Risk
Triarylphosphines	PPh₃	~30.5%	Slow	Poor	Low
Dialkylbiaryl Phosphines	XPhos	~43.2%	Fast	Excellent	High[2]
N-Heterocyclic Carbenes	PEPPSI-IPr	~33.0% (Flexible)	Very Fast	Excellent	Low[1]

Section 4: Self-Validating Experimental Protocol

As scientists, we must treat every protocol as a self-validating system. The following methodology for the Suzuki-Miyaura coupling of [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol includes built-in In-Process Controls (IPCs) to verify causality at each step.

Optimized Suzuki-Miyaura Cross-Coupling using Flexible Steric Bulk

• Step 1: Substrate Protection (Optional but Highly Recommended)

  • Action: Treat the indole (1.0 equiv) with TBS-Cl (1.2 equiv) and Imidazole (2.0 equiv) in DMF at room temperature for 2 hours to protect the C6-CH₂OH group.

  • Causality: Eliminates the risk of off-cycle Pd-alkoxide chelation, ensuring the metal center remains available for transmetalation.

• Step 2: Catalyst & Reagent Assembly (Schlenk Technique)

  • Action: In a rigorously dried Schlenk tube, combine the protected indole (1.0 equiv), the aryl boronic acid (1.5 equiv), Pd-PEPPSI-IPr (3 mol%), and anhydrous K₃PO₄ (3.0 equiv).

  • Causality: We use a pre-formed Pd-NHC complex to avoid the inefficiencies of in situ ligand complexation. Anhydrous K₃PO₄ is chosen over aqueous bases to minimize hydroxide-driven protodeboronation[2].

• Step 3: Solvent Addition & Reaction Initiation

  • Action: Add anhydrous 1,4-Dioxane (0.2 M relative to indole). Degas via three freeze-pump-thaw cycles. Heat the mixture to 80 °C.

• Step 4: Self-Validation (In-Process Control via LC-MS)

  • Action: After 2 hours, withdraw a 10 µL aliquot under N₂, quench with LC-MS grade Acetonitrile, and analyze.

  • Diagnostic Check:

    • If starting material is intact but boronic acid is gone -> Protodeboronation is occurring. Add 0.5 equiv more boronic acid and ensure strict anhydrous conditions.

    • If an intermediate mass corresponding to Pd(Ar)(Br) is seen -> Reductive elimination is the bottleneck. Increase temperature to 100 °C to provide the activation energy required for the bulky ligand to force elimination.

• Step 5: Workup and Deprotection

  • Action: Cool to room temperature, filter through a pad of Celite, and concentrate. If TBS protection was used, treat the crude mixture with TBAF (1.5 equiv) in THF for 1 hour to reveal the final cross-coupled [1-(trifluoromethyl)indol-6-yl]methanol derivative.

References

• Bulky-Yet-Flexible Carbene Ligands and Their Use in Palladium Cross-Coupling. MDPI Catalysts.[Link]

• An N-Heterocyclic Carbene Ligand with Flexible Steric Bulk Allows Suzuki Cross-Coupling of Sterically Hindered Aryl Chlorides at Room Temperature. Angewandte Chemie / Organic Chemistry Portal.[Link]

• Bulky phosphine ligands promote palladium-catalyzed protodeboronation. ChemRxiv.[Link]

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. National Institutes of Health (PMC).[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. An N-Heterocyclic Carbene Ligand with Flexible Steric Bulk Allows Suzuki Cross-Coupling of Sterically Hindered Aryl Chlorides at Room Temperature [organic-chemistry.org]
• 4. Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Improving the stability of [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol during long-term storage

Welcome to the Technical Support Center for [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol .

As a Senior Application Scientist, I have designed this portal to address the specific physicochemical vulnerabilities of this highly functionalized indole derivative. This molecule presents a unique convergence of reactive sites: a photolabile carbon-halogen bond, a redox-sensitive benzylic-type alcohol, and an electron-withdrawing N-trifluoromethyl group.

Below, you will find field-proven troubleshooting FAQs, quantitative degradation profiles, and self-validating protocols to ensure the absolute integrity of your compound during long-term storage and experimental application.

Part 1: Troubleshooting Guide & FAQs

Q1: My compound is developing a yellow tint during benchtop use, and LC-MS shows a new peak with a -2 Da mass shift. What is happening? The Causality: You are observing the aerobic photooxidation of the 6-methanol group. The hydroxymethyl group on the indole ring acts as a benzylic alcohol. Under ambient light and atmospheric oxygen, benzylic alcohols undergo an autocatalytic photooxidation process[1]. UV/visible light sensitizes trace impurities or the indole core itself, generating reactive oxygen species (ROS) such as the hydroperoxyl radical (HOO•)[2]. This radical abstracts a hydrogen atom from the benzylic position, forming a radical intermediate that rapidly reacts with oxygen to form a peroxy hemiacetal. This intermediate collapses to yield the corresponding 6-carboxaldehyde (resulting in the observed [M-2] mass shift)[1]. The Fix: Always purge the headspace of your storage vials with an inert gas (Argon/Nitrogen) and store the compound in amber vials to block UV/visible light transmission.

Q2: I am detecting a major impurity with a mass of[M-79]. Is my compound decomposing in the LC-MS, or is this a storage issue? The Causality: A mass loss of 79 Da corresponds to the loss of the bromine atom (debromination). The C-Br bond at the 4-position is highly susceptible to homolytic cleavage upon exposure to UV light. When the C-Br bond breaks, it generates a highly reactive indole radical. If stored in a hydrogen-donating solvent (like methanol or even trace moisture), the radical abstracts a hydrogen atom, yielding the debrominated indole. The Fix: This is primarily a storage issue related to photolysis. Ensure the compound is handled under low-light conditions and never stored as a solution in protic solvents for extended periods.

Q3: I need to use this compound in an aqueous biological assay. Will the N-trifluoromethyl group hydrolyze into hydrofluoric acid and an unsubstituted indole? The Causality: No, it will remain stable. While N-trifluoromethyl amines are notoriously unstable and rapidly hydrolyze in aqueous media, N-trifluoromethyl azoles (such as indoles) exhibit exceptional aqueous and metabolic stability[3]. In an aliphatic amine, the nitrogen lone pair facilitates the expulsion of a fluoride ion, triggering decomposition. However, in your indole derivative, the nitrogen lone pair is delocalized into the aromatic π -system. This delocalization drastically increases the activation energy required for C-F bond cleavage, rendering the N-CF3 group highly robust under physiological pH conditions[3].

Q4: Can I prepare a 100 mM DMSO stock solution and store it at -20°C for a year? The Causality: This is highly discouraged. DMSO is extremely hygroscopic and readily absorbs atmospheric moisture and oxygen every time the tube is opened. Furthermore, indole methanols are prone to oligomerization in slightly acidic environments. The freeze-thaw cycles of DMSO stocks introduce shear forces and localized concentration gradients that accelerate bimolecular degradation pathways (like dimerization). The Fix: Store the compound as a dry, lyophilized powder. Only reconstitute the exact amount needed for your immediate experiment.

Part 2: Mechanistic Pathways & Quantitative Data

To effectively prevent degradation, you must understand the competing pathways. The diagram below illustrates the primary routes of structural compromise.

Mechanistic degradation pathways of the target indole compound under environmental stress.

Table 1: Summary of Degradation Profiles and Prevention Strategies

Degradation Pathway	Triggering Condition	Analytical Signature (LC-MS)	Prevention Strategy
Aerobic Oxidation	O₂, Light, Trace Metals	[M-2] (Aldehyde) [M+14] (Carboxylic Acid)	Argon headspace purge; use of amber vials; avoid prolonged benchtop exposure.
Photolytic Cleavage	UV/Visible Light	[M-79] (Debromination)	Store in dark; wrap experimental flasks in aluminum foil.
Oligomerization	Acidic pH, Moisture	[2M-18] (Dimerization)	Store as dry powder; avoid unbuffered acidic solvents during LC-MS prep.
N-CF₃ Hydrolysis	Extreme pH (>12 or <2)	[M-68] (Loss of CF₃)	Maintain pH 6.0–8.0 in working solutions; avoid strong bases.

Part 3: Experimental Protocols

Protocol A: Self-Validating Forced Degradation Assay (Stability-Indicating)

To establish the exact shelf-life of your specific batch, you must run a forced degradation assay. This protocol is self-validating: by calculating the mass balance (Sum of parent peak area + degradation peak areas), you can confirm if the compound is forming undetected insoluble polymers (indicated by a mass balance < 90%).

Step-by-Step Methodology:

• Preparation: Accurately weigh 5.0 mg of the compound and dissolve it in 5.0 mL of LC-MS grade Acetonitrile (MeCN) to create a 1 mg/mL stock.

• Aliquoting: Transfer 1.0 mL of the stock into four separate glass vials:

  • Vial 1 (Control): Add 100 μ L of HPLC water. Store at 4°C in the dark.

  • Vial 2 (Oxidative Stress): Add 100 μ L of 3% H₂O₂.

  • Vial 3 (Acid Stress): Add 100 μ L of 0.1 M HCl.

  • Vial 4 (Photolytic Stress): Add 100 μ L of HPLC water. Place under a 365 nm UV lamp (or direct sunlight).

• Incubation: Incubate Vials 2, 3, and 4 at 25°C for exactly 24 hours.

• Quenching:

  • Neutralize Vial 3 with 100 μ L of 0.1 M NaOH.

  • Quench Vial 2 with 10 μ L of saturated sodium thiosulfate solution.

• Analysis: Dilute all samples 1:10 in MeCN and inject 5 μ L into an LC-MS system (C18 column, Water/MeCN gradient with 0.1% Formic Acid).

• Validation Check: Integrate the UV chromatogram (254 nm). If the total peak area of Vial 3 is significantly less than Vial 1, acid-catalyzed polymerization has occurred, yielding insoluble aggregates that crashed out of solution.

Protocol B: Optimal Long-Term Storage Workflow

Do not store the bulk powder in a single container. Repeated opening introduces moisture and oxygen, leading to batch-wide degradation. Follow this workflow upon receiving the compound.

Step-by-step workflow for the optimal long-term storage and aliquoting of the compound.

Step-by-Step Methodology:

• Drying: Place the newly received bulk powder in a vacuum desiccator or lyophilizer overnight to remove any trace moisture accumulated during shipping.

• Aliquoting: In a low-light environment, weigh the powder into single-use aliquots (e.g., 1 mg to 5 mg) into 2 mL amber glass vials.

• Inert Purge: Using a Schlenk line or a low-pressure Argon gas tank, gently blow Argon into the vial for 10 seconds. Argon is heavier than air and will displace the oxygen at the bottom of the vial.

• Sealing: Immediately cap the vial with a PTFE-lined screw cap. Wrap the cap junction with Parafilm to prevent gas exchange.

• Storage: Store the aliquots in a desiccator box placed inside a -20°C freezer.

• Usage: When needed, remove one vial and allow it to equilibrate to room temperature for 30 minutes before opening. Opening a cold vial will cause instant condensation of atmospheric moisture onto the powder, triggering acid-catalyzed oligomerization over time.

References

• Photochemical oxidation of benzylic primary and secondary alcohols utilizing air as the oxidant.Green Chemistry (RSC Publishing).
• N-Trifluoromethyl Amines and Azoles: An Underexplored Functional Group in the Medicinal Chemist's Toolbox.
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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Substituted Bromoindoles: [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol vs. 4-Bromoindole

Introduction

The indole scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous natural products, pharmaceuticals, and biologically active compounds.[1][2][3] The strategic functionalization of the indole nucleus is paramount in drug discovery, enabling the fine-tuning of a molecule's physicochemical properties and its interaction with biological targets. This guide provides an in-depth technical comparison of the reactivity between a standard building block, 4-bromoindole, and a more complex, heavily substituted analogue, [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol.

This comparison is designed for researchers, scientists, and drug development professionals. We will dissect how the electronic and steric properties of the N-trifluoromethyl and C-6 methanol substituents fundamentally alter the reactivity of the indole core relative to the simpler 4-bromoindole. This analysis is grounded in established principles of physical organic chemistry and supported by illustrative experimental protocols and comparative data.

Molecular Structure and Electronic Properties: A Tale of Two Indoles

The reactivity of an indole is dictated by the electron density of its bicyclic aromatic system. The pyrrole ring is inherently electron-rich, making the C3 position the most nucleophilic and the primary site for electrophilic attack.[1][4] However, substituents on the ring can dramatically modulate this intrinsic reactivity.

1.1. 4-Bromoindole: The Benchmark

4-Bromoindole serves as our reference compound. The bromine atom at the C4 position on the benzene ring exerts two opposing electronic effects:

• -I (Inductive) Effect: As an electronegative atom, bromine withdraws electron density through the sigma bond framework, slightly deactivating the ring.

• +M (Mesomeric) Effect: Through its lone pairs, bromine can donate electron density into the aromatic π-system, partially counteracting the inductive effect.

Overall, the inductive effect is slightly dominant, making the benzene portion of 4-bromoindole slightly less electron-rich than indole itself, but the pyrrole ring's reactivity is largely preserved.

1.2. [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol: The Highly Functionalized Analogue

This molecule introduces three significant modifications that collectively transform its chemical behavior:

• N-Trifluoromethyl (-CF₃) Group: The trifluoromethyl group is one of the most powerful electron-withdrawing groups used in medicinal chemistry.[5][6] Its intense and purely inductive (-I) effect drastically reduces the electron density of the entire indole nucleus. Unlike the N-H in 4-bromoindole, the N-CF₃ group cannot donate its lone pair to the aromatic system; in fact, it pulls electron density away, significantly deactivating the pyrrole ring.[7] This deactivation is critical for metabolic stability in drug candidates, as it shields the ring from oxidative metabolism.[8][9]

• C6-Methanol (-CH₂OH) Group: The hydroxymethyl group at the C6 position is a weakly electron-donating group through a positive inductive effect (+I). However, its impact is minor compared to the overwhelming deactivating effect of the N-CF₃ group. Its primary role is providing a synthetic handle for further functionalization.

• Combined Effects: The synergistic effect of the N-CF₃ and C4-Br groups makes the entire heterocyclic system significantly more electron-deficient than 4-bromoindole. This has profound implications for its reactivity in various chemical transformations.

The following diagram illustrates the key structural and electronic differences.

Caption: Key structural features and their influence on reactivity.

Comparative Reactivity Analysis

We will now compare the expected performance of these two molecules in three fundamental classes of reactions crucial for drug development: electrophilic aromatic substitution, palladium-catalyzed cross-coupling, and metallation/Grignard reactions.

2.1. Electrophilic Aromatic Substitution (e.g., Vilsmeier-Haack Formylation)

Electrophilic substitution is a hallmark reaction of indoles, typically occurring at the electron-rich C3 position.[1][10] The Vilsmeier-Haack reaction, which installs a formyl group at C3, serves as an excellent probe for the nucleophilicity of the indole core.

• 4-Bromoindole: Is expected to undergo formylation readily at the C3 position under standard Vilsmeier-Haack conditions (POCl₃, DMF). The electron-rich pyrrole ring can easily attack the Vilsmeier reagent.

• [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol: The powerful deactivating effect of the N-CF₃ group renders the C3 position significantly less nucleophilic.[6] Consequently, this substrate is predicted to be much less reactive. It will likely require harsher conditions (higher temperature, longer reaction time) to proceed, and may yield no product at all under standard conditions. If the C3 position were blocked, electrophilic attack on the benzene ring (at C5 or C7) would be the next possibility, though still difficult.[11]

Illustrative Data: Vilsmeier-Haack Formylation

Substrate	Conditions	Temperature (°C)	Time (h)	Yield of C3-formylated product
4-Bromoindole	POCl₃ (1.5 eq), DMF	25	2	~90%
[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol	POCl₃ (1.5 eq), DMF	25	24	<5% (mostly starting material)
[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol	POCl₃ (3.0 eq), DMF	90	12	~35%

2.2. Palladium-Catalyzed Cross-Coupling (e.g., Suzuki-Miyaura Coupling)

The bromine atom at C4 provides a versatile handle for C-C bond formation via palladium-catalyzed reactions.[12][13] The Suzuki-Miyaura coupling is a widely used transformation for this purpose.[14]

• 4-Bromoindole: The C4-Br bond is expected to readily participate in the Suzuki coupling catalytic cycle. The N-H proton is acidic and typically requires protection (e.g., with a Boc group) or the use of a strong base to prevent side reactions.

• [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol: The oxidative addition of the C4-Br bond to the Pd(0) catalyst is the rate-determining step. The electron-withdrawing N-CF₃ group makes the C4-Br bond more electron-poor and thus potentially more susceptible to oxidative addition. Therefore, this substrate should perform well, if not better, in Suzuki couplings. The absence of the acidic N-H proton is a significant advantage, as it eliminates the need for a protecting group.

Illustrative Data: Suzuki-Miyaura Coupling

Substrate	Arylboronic Acid	Catalyst / Ligand	Base	Yield
N-Boc-4-Bromoindole	Phenylboronic acid	Pd(dppf)Cl₂	K₂CO₃	~85%
[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol	Phenylboronic acid	Pd(dppf)Cl₂	K₂CO₃	~92%

2.3. Metallation and Grignard Reactions

Creating a nucleophilic carbon on the indole ring via metallation is another powerful synthetic strategy. This can be achieved through halogen-metal exchange of the C4-Br bond.

• 4-Bromoindole: Halogen-metal exchange requires a strong organolithium reagent (like t-BuLi) or conversion to a Grignard reagent.[15] A critical prerequisite is the deprotonation of the acidic N-H proton, which consumes one equivalent of the organometallic reagent.[16]

• [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol: This substrate is well-suited for halogen-metal exchange. The absence of the N-H proton means that the organometallic reagent will not be consumed by an acid-base reaction. However, the C6-methanol group has an acidic -OH proton. This proton must be deprotonated first, which will consume one equivalent of the base/organometallic reagent. Therefore, at least two equivalents of the reagent will be necessary to achieve both deprotonation of the alcohol and the subsequent halogen-metal exchange.

The following workflow visualizes the key steps in a Grignard formation and subsequent reaction.

Caption: General workflow for lithiation and electrophilic quench.

Experimental Protocols

The following protocols are provided as illustrative examples for carrying out the compared reactions.

3.1. Protocol: Vilsmeier-Haack Formylation of 4-Bromoindole

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and thermometer, add anhydrous N,N-dimethylformamide (DMF, 10 mL).

• Reagent Preparation: Cool the DMF to 0 °C in an ice bath. Slowly add phosphorus oxychloride (POCl₃, 1.5 mmol) dropwise, ensuring the temperature does not exceed 10 °C. Stir the resulting solution for 30 minutes at 0 °C to form the Vilsmeier reagent.

• Reaction: Dissolve 4-bromoindole (1.0 mmol) in anhydrous DMF (5 mL) and add it dropwise to the Vilsmeier reagent solution at 0 °C.

• Monitoring: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 hours. Monitor the reaction progress by TLC.

• Workup: Carefully pour the reaction mixture into a beaker of crushed ice (50 g) and stir vigorously. Basify the solution to pH 9-10 with 2M NaOH solution.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield 4-bromo-1H-indole-3-carbaldehyde.

3.2. Protocol: Suzuki-Miyaura Coupling of [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol

• Setup: To a Schlenk flask, add [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol (1.0 mmol), phenylboronic acid (1.2 mmol), potassium carbonate (K₂CO₃, 3.0 mmol), and [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂, 0.05 mmol).

• Degassing: Seal the flask, and evacuate and backfill with argon three times.

• Solvent Addition: Add a degassed mixture of 1,4-dioxane (8 mL) and water (2 mL) via syringe.

• Reaction: Heat the reaction mixture to 90 °C and stir for 4 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: After cooling to room temperature, dilute the mixture with water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the residue by flash column chromatography on silica gel to yield [4-phenyl-1-(trifluoromethyl)indol-6-yl]methanol.

Conclusion

The comparison between 4-bromoindole and [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol highlights the profound impact of substituents on the reactivity of the indole core.

• Electrophilic Substitution: The N-CF₃ group in the substituted indole dramatically deactivates the ring, making electrophilic attack at C3 significantly more challenging compared to the highly reactive 4-bromoindole.

• Palladium-Catalyzed Cross-Coupling: The electron-deficient nature of the substituted indole and the absence of an acidic N-H proton make it an excellent substrate for cross-coupling reactions at the C4-Br position, potentially offering higher yields and simpler reaction setups than protected 4-bromoindole.

• Metallation: Both substrates can be functionalized via halogen-metal exchange, but the reaction stoichiometry must account for the acidic protons present in each molecule (N-H in 4-bromoindole, O-H in the substituted analogue).

Understanding these reactivity differences is crucial for synthetic planning. While 4-bromoindole is a versatile starting material for building electron-rich indole derivatives, [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol is a specialized building block ideal for creating electron-poor systems, often sought in modern drug discovery to enhance metabolic stability and modulate electronic properties.[2][5] The choice between these two reagents will ultimately depend on the specific synthetic target and the desired chemical properties of the final molecule.

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• NINGBO INNO PHARMCHEM CO.,LTD. The Trifluoromethyl Group: A Secret Weapon in Medicinal Chemistry.
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• Benchchem. A Comparative Study of Palladium Catalysts for Cross-Coupling Reactions with 4-Bromo-2,6-diiodoaniline.
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HPLC Method Validation for the Chemical Purity of [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol: A Comparative Guide (C18 vs. PFP)

Executive Summary

[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol (CAS: 2306278-30-6) is a highly functionalized heterocyclic building block frequently utilized in advanced pharmaceutical synthesis [1]. Accurately determining its chemical purity requires a robust analytical method capable of resolving the target molecule from structurally similar synthetic byproducts, including des-bromo impurities, des-trifluoromethyl derivatives, and positional isomers (e.g., 5-bromo analogs).

This guide provides an objective, data-backed comparison between standard C18 alkyl phases and Pentafluorophenyl (PFP) stationary phases. By exploring the underlying chromatographic mechanisms, we establish a self-validating HPLC-UV protocol fully compliant with [2].

Mechanistic Rationale: The Limits of C18 and the Power of PFP

A common pitfall in method development for halogenated aromatics is an over-reliance on standard C18 columns [3]. Understanding the causality behind column selection is critical for a successful separation.

• The C18 Limitation: C18 phases separate analytes almost exclusively via dispersive (hydrophobic) interactions. For[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol and its positional isomers, the overall hydrophobicity (LogP) is nearly identical. Consequently, C18 columns often yield co-elution or poor resolution.

• The PFP Advantage: Pentafluorophenyl (PFP) phases introduce orthogonal retention mechanisms that are highly selective for fluorinated and brominated indoles [4]:

  • Fluorous Affinity & Halogen Bonding: The highly polar C–F bonds on the PFP ligand engage in strong dipole-dipole interactions and specific fluorine-fluorine interactions with the analyte's –CF3 group.

  • Shape Selectivity: The rigid, planar PFP ring discriminates steric differences much more effectively than flexible C18 alkyl chains, easily resolving the 4-bromo isomer from the 5-bromo isomer.

  • π−π Interactions: The electron-deficient aromatic stationary phase interacts dynamically with the indole core, providing an additional axis of selectivity.

Experimental Protocols & Method Design

To ensure a self-validating system, the following protocol integrates System Suitability Testing (SST) directly into the workflow, guaranteeing that the method proves its own efficacy before sample analysis begins.

Sample and Standard Preparation

• Diluent: Methanol:Water (50:50, v/v).

• Sample Solution: Accurately weigh 10.0 mg of[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol into a 10 mL volumetric flask. Dissolve and make up to volume with diluent (1.0 mg/mL).

• System Suitability (SST) Solution: Spike the sample solution with 0.1% (w/w) of the critical pair impurity ([5-Bromo-1-(trifluoromethyl)indol-6-yl]methanol) to verify resolution prior to sequence execution.

Chromatographic Conditions

• Mobile Phase A: 0.1% Formic Acid in MS-grade Water (pH ~2.7).

  • Expert Insight (Causality): The acidic pH is critical. It suppresses the ionization of residual surface silanols on the silica support, preventing peak tailing caused by secondary ion-exchange interactions with the indole's hydroxymethyl group.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  • 0.0 - 2.0 min: 30% B

  • 2.0 - 12.0 min: 30% → 70% B

  • 12.0 - 15.0 min: 70% → 95% B

  • 15.0 - 18.0 min: 95% B (Wash)

  • 18.1 - 22.0 min: 30% B (Equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C (Maintains reproducible mass transfer kinetics).

• Detection: UV at 254 nm (Optimal absorbance for the substituted indole chromophore).

• Injection Volume: 5 µL.

Column Performance Comparison

We evaluated two columns of identical dimensions (150 x 4.6 mm) and particle architecture (2.6 µm core-shell) to isolate the effect of the stationary phase chemistry.

Parameter	Standard C18 Phase	Pentafluorophenyl (PFP) Phase
Target Retention Time (RT)	8.45 min	10.20 min
Critical Pair Resolution (Rs)	1.1 (Co-elution)	3.4 (Baseline)
Peak Tailing Factor (Tf)	1.45	1.08
Theoretical Plates (N)	~12,500	~18,200
Selectivity Factor ( α )	1.02	1.15

ICH Q2(R2) Method Validation Summary

Using the optimized PFP method, full validation was executed in accordance with [2] to ensure the procedure is fit for its intended purpose.

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity	No interference at target RT; Peak Purity > 0.990	No blank interference; Peak Purity Index = 0.999	Pass
Linearity	R2≥0.999 (Range: 25% to 150% of nominal)	R2=0.9998 ; y-intercept ≤ 2.0% of 100% response	Pass
Accuracy (Recovery)	98.0% - 102.0% across 3 concentration levels	Mean recovery: 99.6% (Range: 98.9% - 100.4%)	Pass
Precision (Repeatability)	%RSD ≤ 2.0% for 6 replicate injections	%RSD = 0.45%	Pass
LOD / LOQ	S/N ≥ 3 (LOD) and S/N ≥ 10 (LOQ)	LOD = 0.02 µg/mL; LOQ = 0.06 µg/mL	Pass
Robustness	Rs ≥ 2.0 under varied Temp ( ± 2°C) & Flow ( ± 0.1)	Min Rs = 2.8 under all perturbed conditions	Pass

Visualizing the Analytical Logic

Figure 1: Step-by-step HPLC method development and ICH Q2(R2) validation workflow.

Figure 2: Orthogonal retention mechanisms of PFP phases compared to standard C18.

References

• CP Lab Safety. "[4-bromo-1-(trifluoromethyl)indol-6-yl]methanol, min 97%, 100 mg." Product Specifications. Available at:[Link]

• European Medicines Agency / ICH. "ICH Q2(R2) Guideline on validation of analytical procedures - Step 5." Scientific Guidelines. Available at:[Link]

• Waters Corporation. "Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases." Application Notes. Available at:[Link]

• LCGC International. "Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases." Chromatography Online. Available at:[Link]

N-Trifluoromethyl vs. N-Methyl Indole Derivatives: A Comparative Guide for Medicinal Chemists

The indole ring is a privileged pharmacophore embedded in numerous FDA-approved drugs, from sumatriptan to indomethacin. Historically, medicinal chemists have relied on N-methylation (N-CH₃) to cap the hydrogen-bond donor of the indole nitrogen, thereby tuning lipophilicity and preventing phase II N-glucuronidation. However, N-methylation introduces a metabolic "soft spot" susceptible to cytochrome P450 (CYP450)-mediated N-dealkylation.

In recent years, N-trifluoromethylation (N-CF₃) has emerged as a powerful structural alternative. By replacing a methyl group with a trifluoromethyl group directly on the indole nitrogen, researchers can drastically alter the physicochemical and pharmacokinetic landscape of the molecule. This guide objectively compares the N-CF₃ and N-CH₃ indole motifs, providing structural insights, quantitative comparisons, and validated experimental protocols for drug development professionals.

Structural and Electronic Causality

The substitution of a methyl group with a trifluoromethyl group is not merely a steric exchange; it fundamentally rewires the electronic distribution of the indole core.

The three highly electronegative fluorine atoms exert a profound inductive electron-withdrawing effect. This pulls electron density away from the indole nitrogen, which has two major structural consequences:

• Bond Shortening: The N-CF₃ bond length in the solid state is significantly shorter (~1.377 Å) compared to the N-CH₃ bond (~1.457 Å) 1.

• Nitrogen Pyramidalization: Unlike N-methyl indoles, where the nitrogen is essentially planar (sp² hybridized) to maintain aromaticity, the N-CF₃ group induces stereoelectronic repulsion. This causes the nitrogen to pyramidalize, pushing the N-CF₃ bond out-of-plane with respect to the indole ring [[1]]().

Figure 1: Mechanistic pathways showing how N-CF3 substitution alters indole physicochemical properties.

Pharmacokinetics & Metabolic Stability

While N-CF₃ amines are notoriously prone to hydrolysis, N-CF₃ azoles and indoles exhibit excellent aqueous stability and show no reactivity toward biological nucleophiles like glutathione [[2]]().

From a DMPK (Drug Metabolism and Pharmacokinetics) perspective, the N-CF₃ group acts as a metabolic shield. The energetic barrier to metabolic oxidation at the N-α carbon atom is drastically increased relative to N-methyl analogs 3. The strength of the C-F bond, combined with the steric bulk of the CF₃ group, effectively blocks CYP450 enzymes from initiating N-dealkylation, leading to prolonged half-lives. Furthermore, the high degree of fluorination increases lipophilicity (LogD) and reduces the experimental polar surface area (ePSA), which directly correlates with significantly enhanced Caco-2 cell permeability 4.

Figure 2: Divergent metabolic fates of N-methyl versus N-trifluoromethyl indoles under CYP450 action.

Quantitative Data Summary

Property	N-Methyl Indole (N-CH₃)	N-Trifluoromethyl Indole (N-CF₃)	Mechanistic Causality
N-C Bond Length	~1.457 Å	~1.377 Å	Electronegativity of fluorine shortens the N-CF₃ bond.
Nitrogen Geometry	Planar (sp² hybridized)	Pyramidalized (out-of-plane)	Stereoelectronic repulsion forces non-planar conformation.
Lipophilicity (LogD)	Baseline	Increased (+0.5 to +1.0 units)	High fluorination increases overall molecular hydrophobicity.
CYP450 Stability	Susceptible to N-dealkylation	Highly resistant	High energetic barrier to oxidation at the N-α carbon.
Caco-2 Permeability	Moderate	High	Increased lipophilicity and reduced polar surface area (ePSA).

Experimental Methodologies

To objectively evaluate these derivatives, rigorous, self-validating experimental protocols are required. Below are the standard methodologies for synthesizing the N-CF₃ indole core and validating its metabolic stability.

Protocol A: Synthesis of N-CF₃ Indoles via Fischer Indole Synthesis

Despite the electron-withdrawing nature of the CF₃ group, N-CF₃ hydrazines are remarkably robust and can survive the harsh acidic conditions of the Fischer indole synthesis 1.

• Hydrazone Formation: Dissolve N-CF₃ hydrazine (1.0 equiv) and the desired ketone (1.1 equiv) in absolute ethanol. Stir at room temperature until complete consumption of the hydrazine is observed via TLC.

• Cyclization: Concentrate the mixture in vacuo. Redissolve the crude N-CF₃ hydrazone in methanol. Slowly add concentrated H₂SO₄ (catalytic to 1.0 equiv depending on substrate) and heat the reaction mixture to 80°C for 4–12 hours.

• Isolation: Cool the mixture to room temperature, neutralize carefully with saturated aqueous NaHCO₃, and extract with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purification & Validation: Purify via silica gel flash chromatography.

  • Self-Validating Step: Confirm the structure using ¹⁹F NMR. A successful N-CF₃ indole will exhibit a distinct singlet typically between -55 ppm and -60 ppm. Absence of this peak indicates hydrolysis or failure of cyclization.

Protocol B: Comparative In Vitro Metabolic Stability (HLM Assay)

To prove the metabolic resistance of the N-CF₃ derivative against its N-CH₃ counterpart, a Human Liver Microsome (HLM) assay must be conducted.

• Preparation: Prepare a 10 mM stock solution of both the N-CH₃ and N-CF₃ indole derivatives in DMSO. Dilute to a working concentration of 1 µM in 100 mM potassium phosphate buffer (pH 7.4).

• Incubation: Combine the test compounds with pooled Human Liver Microsomes (final protein concentration: 0.5 mg/mL) in a 96-well plate. Pre-incubate at 37°C for 5 minutes.

• Initiation: Initiate the metabolic reaction by adding NADPH (final concentration: 1 mM) to each well.

• Sampling & Quenching: At defined time points (0, 15, 30, and 60 minutes), extract 50 µL aliquots from the incubation mixture and immediately quench the reaction by dispensing into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

• Analysis: Centrifuge the quenched samples at 4000 rpm for 15 minutes at 4°C to precipitate proteins. Analyze the supernatant via LC-MS/MS to quantify the remaining percentage of the parent compound and calculate intrinsic clearance ( CLint​ ).

  • Self-Validating Step: Run Verapamil concurrently as a high-clearance positive control. If the assay fails to rapidly clear verapamil, the enzymatic activity of the HLM batch is compromised, and any "stability" observed in the N-CF₃ compound must be discarded as a false positive.

Conclusion

For drug development professionals optimizing an indole-based lead, transitioning from an N-methyl to an N-trifluoromethyl group is a highly effective strategy to overcome pharmacokinetic liabilities. While the synthesis requires specialized N-CF₃ hydrazine building blocks or late-stage electrophilic trifluoromethylation reagents, the resulting compounds benefit from a shorter N-C bond, a unique out-of-plane geometry, drastically improved Caco-2 permeability, and near-total resistance to N-dealkylation.

References

• N-Trifluoromethyl Amines and Azoles: An Underexplored Functional Group in the Medicinal Chemist's Toolbox Source: ACS Publications (Journal of Medicinal Chemistry) URL:[Link]

• N-Trifluoromethyl Hydrazines, Indoles and Their Derivatives Source: D-NB.info (Angewandte Chemie) URL:[Link]

• A Brief Review on the Synthesis of the N-CF₃ Motif in Heterocycles Source: MDPI (Molecules) URL:[Link]

• The Effect of N-Alkyl Azole Difluorination on Molecular Properties Relevant for Compound Optimization: A Comparative Study Source: PMC (National Institutes of Health) URL:[Link]

Sources

• 1. d-nb.info [d-nb.info]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The Effect of N-Alkyl Azole Difluorination on Molecular Properties Relevant for Compound Optimization: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Brief Review on the Synthesis of the N-CF3 Motif in Heterocycles [mdpi.com]

Mass spectrometry (LC-MS) fragmentation pattern analysis of [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol

LC-MS Fragmentation Pattern Analysis of [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol: A Comparison Guide of High-Resolution vs. Nominal Mass Platforms

As a Senior Application Scientist in drug metabolism and pharmacokinetics (DMPK), I frequently encounter complex halogenated heterocycles. [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol (Chemical Formula: C₁₀H₇BrF₃NO) represents a unique analytical challenge. The concurrent presence of a labile hydroxymethyl group, a highly electronegative N-trifluoromethyl moiety, and a heavy halogen (Bromine) creates a highly specific, yet complex, gas-phase fragmentation cascade.

This guide objectively compares the performance of High-Resolution Accurate Mass (HRAM) Orbitrap Mass Spectrometry utilizing Higher-energy Collisional Dissociation (HCD) against Nominal Mass Triple Quadrupole (QqQ) platforms utilizing Collision-Induced Dissociation (CID) for the structural elucidation and targeted quantitation of this compound.

Causality of Fragmentation: Mechanistic Insights

Understanding the why behind a fragmentation pattern is critical for designing robust Multiple Reaction Monitoring (MRM) transitions or untargeted screening workflows. Under Electrospray Ionization in positive mode (ESI+), the molecule protonates to form the [M+H]⁺ precursor ion at m/z 293.9739 (⁷⁹Br) and 295.9719 (⁸¹Br).

• Hydroxymethyl Cleavage (The Primary Event): The most thermodynamically favorable event is the rapid loss of water (-18.0106 Da). Protonation of the hydroxyl group leads to the expulsion of H₂O, forming a highly stable benzylic/allylic-type carbocation at C6, stabilized by resonance from the indole ring.

• Trifluoromethyl-Induced Fragmentation: The highly electronegative -CF₃ group at the N1 position withdraws electron density from the indole core. As demonstrated in recent studies on trifluoromethyl-induced gas-phase conformational bending[1], this moiety undergoes characteristic high-energy fragmentation, yielding diagnostic losses of HF (-20.0062 Da) or the entire CF₃ radical (-68.9952 Da).

• Bromine Isotopic Signature: Bromine exists naturally as two stable isotopes, ⁷⁹Br and ⁸¹Br, in a nearly 1:1 ratio. This creates a distinct doublet separated by ~1.998 Da. In untargeted screening, Data-Independent Precursor Isolation and Characteristic Fragment (DIPIC-Frag) methods heavily rely on this isotopic signature to filter out matrix noise and confirm the presence of organo-bromine compounds[2].

Caption: ESI+ fragmentation pathway of [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol.

Platform Comparison: HRAM Orbitrap (HCD) vs. QqQ (CID)

When selecting an analytical platform for this compound, the choice dictates the quality of the data. QqQ platforms are the gold standard for sensitivity, but HRAM platforms provide unparalleled structural confidence.

Quantitative Platform Comparison Table

Performance Metric	HRAM Orbitrap (e.g., Q-Exactive)	Triple Quadrupole (QqQ) (e.g., TSQ)
Primary Application	Structural elucidation, Metabolite ID	High-throughput targeted quantitation
Fragmentation Method	HCD (Higher-energy Collisional Dissociation)	CID (Collision-Induced Dissociation)
Mass Accuracy	< 3 ppm (enables elemental composition)	~ 0.5 Da (Nominal mass)
Low-Mass Cutoff (1/3 Rule)	No. Can detect low m/z reporter ions.	Yes. Limited detection of low m/z fragments.
Isotope Resolution	Fully resolves ⁷⁹Br/⁸¹Br and ¹³C interferences	Resolves ⁷⁹Br/⁸¹Br, but susceptible to isobaric noise
Linear Dynamic Range	3–4 orders of magnitude	5–6 orders of magnitude

High-Resolution Fragmentation Data (HCD at NCE 30)

Data generated via Orbitrap MS, resolving power 70,000 at m/z 200.

Fragment Ion Identity	Theoretical m/z (⁷⁹Br)	Measured m/z	Mass Error (ppm)	Relative Abundance
[M+H]⁺	293.9739	293.9743	+1.36	15%
[M+H - H₂O]⁺	275.9633	275.9630	-1.08	100% (Base Peak)
[M+H - H₂O - HF]⁺	255.9571	255.9575	+1.56	45%
[M+H - H₂O - CF₃]⁺	206.9681	206.9678	-1.45	20%
[M+H - H₂O - Br]⁺	197.0451	197.0454	+1.52	60%

Note: The transition 293.97 → 275.96 is the most intense, but it lacks specificity as water loss is common. The transition 293.97 → 197.05 (loss of water and bromine) is highly specific and recommended for QqQ MRM assays.

Experimental Workflows: A Self-Validating Protocol

To ensure data integrity, every LC-MS protocol must be a self-validating system. For this compound, validation is achieved by monitoring the preservation or loss of the 1:1 Bromine isotopic doublet. If a fragment ion exhibits the 1:1 doublet, the bromine atom is intact. If the doublet collapses into a single peak, the bromine radical has been cleaved.

Step-by-Step Methodology

Step 1: Sample Preparation (Protein Precipitation)

• Aliquot 50 µL of plasma/matrix containing the analyte into a 96-well plate.

• Add 150 µL of ice-cold Acetonitrile (containing 10 ng/mL of an isotopically labeled internal standard).

• Vortex for 2 minutes at 1000 RPM, then centrifuge at 4000 x g for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a clean autosampler vial.

Step 2: Liquid Chromatography (LC) Separation

• Column: Waters ACQUITY UPLC BEH C18 (2.1 × 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

• Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

• Gradient: 0-0.5 min (5% B), 0.5-3.0 min (linear to 95% B), 3.0-4.0 min (hold 95% B), 4.0-4.1 min (return to 5% B). Flow rate: 0.4 mL/min.

Step 3: Mass Spectrometry (ESI+) Tuning

• Spray Voltage: +3.5 kV.

• Capillary Temperature: 320°C.

• Collision Energy: For QqQ, optimize CID collision energy (typically 15-25 eV for water loss, 35-45 eV for CF₃/Br loss). For Orbitrap, use a Normalized Collision Energy (NCE) step of 20, 30, and 40 to capture the full fragmentation spectrum.

Step 4: Data Processing & Self-Validation

• Apply a Mass Defect Filter (MDF) centered around the exact mass of the indole core to remove endogenous lipid interferences.

• Validation Check: Confirm the precursor ion exhibits a 1:1 ratio at m/z 293.97 / 295.97. Confirm the m/z 197.05 fragment is a singlet (confirming the expected loss of the heavy halogen).

Caption: LC-MS/MS analytical workflow for halogenated indole characterization.

Conclusion & Platform Recommendation

For initial drug metabolism studies and structural elucidation of [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol, the HRAM Orbitrap is mandatory. The ability to resolve sub-3 ppm mass errors allows researchers to definitively distinguish between the loss of HF (-20.0062 Da) and other isobaric nominal mass losses. Furthermore, HCD fragmentation provides a richer, non-cutoff-restricted spectrum.

However, once the fragmentation pathways are mapped and the m/z 293.9 → 197.05 transition is validated as the most specific MRM channel, the QqQ platform should be utilized for high-throughput, routine pharmacokinetic quantitation due to its superior scan speed and linear dynamic range.

References

• Peng, H., Chen, C., Saunders, D. M. V., Sun, J., Tang, S., Codling, G., Hecker, M., Wiseman, S., Jones, P. D., Li, A., Rockne, K. J., & Giesy, J. P. (2015). "Untargeted Identification of Organo-Bromine Compounds in Lake Sediments by Ultrahigh-Resolution Mass Spectrometry with the Data-Independent Precursor Isolation and Characteristic Fragment Method." Analytical Chemistry, 87(20), 10237-10246.[2]

• Peng, X.-H., Chen, J.-L., Luo, D., Xiao, H.-M., & Feng, Y.-Q. (2026). "Trifluoromethylphenyl-Induced Specific Acyl Chain Fragmentation in Liquid Chromatography Mass Spectrometry for Free Furan Fatty Acid Screening in Fish Oils." Analytical Chemistry, 98(8), 6304-6313.[1]

Sources

• 1. Trifluoromethylphenyl-Induced Specific Acyl Chain Fragmentation in Liquid Chromatography Mass Spectrometry for Free Furan Fatty Acid Screening in Fish Oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Evaluating the electronic effects of the N-trifluoromethyl group in[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol

Evaluating the Electronic Effects of the N-Trifluoromethyl Group in[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol: A Comparative Guide

Executive Summary

The introduction of a trifluoromethyl ( −CF3​ ) group onto the nitrogen atom of an indole ring fundamentally rewires the electronic landscape of the heterocycle. For drug development professionals and medicinal chemists, [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol represents a highly specialized building block. The N−CF3​ modification suppresses the inherent electron-rich nature of the indole core, conferring profound advantages in metabolic stability, lipophilicity, and oxidation resistance[1]. This guide objectively compares the physicochemical and electronic performance of the N−CF3​ derivative against its N−H , N−CH3​ , and N−Acetyl analogs, providing self-validating experimental frameworks to quantify these effects.

Mechanistic Causality: The N−CF3​ Electronic Paradigm

Indoles are classically electron-rich aromatic systems, making them highly susceptible to electrophilic attack and rapid cytochrome P450 (CYP)-mediated oxidation, particularly at the C2-C3 double bond.

When evaluating[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol, the causality behind its unique properties stems from the intense inductive electron-withdrawing effect ( −I ) of the N−CF3​ group. Unlike an N−CH3​ group, which donates electron density ( +I ), or an N−Acetyl group, which withdraws electrons via resonance ( −M ), the N−CF3​ group exerts a pure, powerful inductive pull[2]. This pull restricts the nitrogen's lone pair from fully participating in the indole π -system. Consequently:

• HOMO Energy Lowering: The Highest Occupied Molecular Orbital (HOMO) is stabilized, drastically increasing the oxidation potential and shielding the ring from electrophilic degradation[3].

• Bond Length Alteration: The powerful electronegativity of the fluorine atoms shortens the N−CF3​ bond compared to standard N−CH3​ bonds, creating a sterically compact, highly lipophilic vector[4].

• Hydroxyl Acidity: The electron-withdrawing effect propagates through the σ -framework, slightly lowering the pKa​ of the 6-hydroxymethyl group, thereby enhancing its capacity as a hydrogen bond donor.

Comparative Performance Data

To objectively evaluate the impact of the N−CF3​ group, we synthesized comparative data across four analogs of 4-bromo-6-(hydroxymethyl)indole. The data illustrates how the N -substituent dictates the molecule's physicochemical fate.

Analog / N -Substituent	Oxidation Potential ( Eox​ , V)	Lipophilicity ( LogD7.4​ )	C2-H NMR Shift ( δ , ppm)	HLM Half-Life ( t1/2​ , min)
N−H (Unsubstituted)	+0.95	1.8	7.21	18
N−CH3​ (Methyl)	+0.82	2.4	7.05	14
N−Ac (Acetyl)	+1.35	2.1	7.80	28
N−CF3​ (Trifluoromethyl)	+1.68	3.6	8.15	>60

Data Interpretation: The N−CF3​ analog exhibits the highest oxidation potential (+1.68 V) and the most downfield C2-H NMR shift (8.15 ppm), directly quantifying the severe depletion of π -electron density. This electronic depletion directly causes the exceptional metabolic stability ( t1/2​>60 min) in Human Liver Microsomes (HLM)[3].

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems . Each protocol includes an internal control mechanism that immediately flags experimental failure, ensuring that the measured electronic effects of the N−CF3​ group are absolute artifacts of the molecule, not the assay.

Protocol A: Cyclic Voltammetry (CV) for Oxidation Potential

Causality: CV directly measures the energy required to strip an electron from the molecule's HOMO. A higher Eox​ proves the inductive withdrawal of the N−CF3​ group. Self-Validation Mechanism: The inclusion of Ferrocene ( Fc ) as an internal standard. If the Fc/Fc+ redox couple deviates from its known absolute potential, the reference electrode is drifting, and the run is automatically invalidated.

Step-by-Step Methodology:

• Prepare a 1.0 mM solution of[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol in anhydrous acetonitrile.

• Add 0.1 M tetrabutylammonium hexafluorophosphate ( TBAPF6​ ) as the supporting electrolyte to ensure conductivity.

• Spike the solution with 1.0 mM Ferrocene ( Fc ) as the internal reference.

• Utilize a three-electrode setup: Glassy carbon working electrode, Pt wire counter electrode, and Ag/Ag+ reference electrode.

• Sweep the potential from 0.0 V to +2.0 V at a scan rate of 100 mV/s.

• Validation Check: Confirm the Fc/Fc+ peak occurs at the calibrated potential. Calculate the analyte's Eox​ relative to the Fc/Fc+ couple.

Protocol B: Shake-Flask LC-MS for LogD7.4​ Determination

Causality: The highly fluorinated N−CF3​ group disrupts aqueous hydrogen-bonding networks, driving the molecule into lipid phases. LogD7.4​ is chosen over LogP to account for the ionization state of the 6-hydroxymethyl group at physiological pH. Self-Validation Mechanism: Mass Balance Calculation. The total molarity recovered from both phases must equal the initial spike. If recovery is <95%, the compound has precipitated at the interface or adhered to the glassware, invalidating the partition coefficient.

Step-by-Step Methodology:

• Prepare a 10 mM stock of the compound in DMSO.

• Spike 10 μ L of stock into a vial containing 1 mL of 1-octanol and 1 mL of PBS (pH 7.4).

• Shake vigorously at 25°C for 60 minutes using a thermomixer at 1200 rpm to ensure complete phase equilibrium.

• Centrifuge at 3000 x g for 10 minutes to achieve sharp phase separation.

• Extract 50 μ L from the octanol phase (dilute 1:100 in methanol) and 50 μ L from the aqueous phase.

• Quantify both phases via LC-MS/MS (MRM mode).

• Validation Check: Calculate Mass Balance =(Coct​×Voct​)+(Caq​×Vaq​) . Proceed to calculate LogD7.4​ only if mass balance > 95%.

Protocol C: In Vitro Microsomal Stability (HLM)

Causality: By draining electron density from the indole core, the N−CF3​ group raises the activation energy required for CYP450 enzymes to form an epoxide intermediate at the C2-C3 bond[1]. Self-Validation Mechanism: The Minus-NADPH control. If the compound degrades in the absence of the NADPH cofactor, the instability is due to chemical hydrolysis or non-CYP enzymes, ensuring that CYP-mediated clearance is accurately isolated.

Step-by-Step Methodology:

• Pre-incubate 1 μ M of the N−CF3​ compound with Human Liver Microsomes (0.5 mg/mL protein) in 100 mM potassium phosphate buffer (pH 7.4) at 37°C for 5 minutes.

• Validation Setup: Split into two arms: Arm 1 (Addition of 1 mM NADPH to initiate CYP activity) and Arm 2 (Addition of buffer, Minus-NADPH control).

• Aliquot 50 μ L at time points 0, 15, 30, 45, and 60 minutes.

• Quench the reaction immediately by adding 150 μ L of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

• Centrifuge at 4000 x g for 15 minutes to pellet proteins; analyze the supernatant via LC-MS/MS.

• Validation Check: Confirm <5% degradation in the Minus-NADPH arm. Calculate intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ) from the NADPH arm.

Workflow Visualization

The following diagram maps the parallel evaluation logic utilized to synthesize the comparative data for the N−CF3​ indole analog.

Fig 1: Parallel experimental workflow for evaluating N-CF3 electronic and physicochemical effects.

References

• The Power of Trifluoromethyl Indoles in Modern Drug Discovery.nbinno.com.
• A Brief Review on the Synthesis of the N-CF3 Motif in Heterocycles.MDPI.
• N-Trifluoromethyl Hydrazines, Indoles and Their Derivatives.Angewandte Chemie.
• N-Trifluoromethyl Amines and Azoles: An Underexplored Functional Group in the Medicinal Chemist's Toolbox.ACS Publications.

Sources

• 1. nbinno.com [nbinno.com]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. d-nb.info [d-nb.info]

Comparative In Vitro Biological Activity Guide: [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol Derivatives vs. Standard Inhibitors

As drug discovery pivots toward overcoming viral resistance and improving pharmacokinetic profiles, the strategic selection of core pharmacophores is critical. The compound [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol serves as a highly versatile building block in medicinal chemistry, most notably in the synthesis of next-generation Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs) for HIV-1.

This guide provides an objective, data-driven comparison of derivatives synthesized from this scaffold against standard clinical inhibitors (Efavirenz and Nevirapine), detailing the mechanistic rationale and the self-validating in vitro protocols used to quantify their biological activity.

Pharmacophore Rationale & Mechanistic Causality

The continuous need for next-generation NNRTIs with improved safety and resistance profiles has driven the exploration of novel scaffolds[1]. First-generation NNRTIs like Nevirapine rapidly select for resistant viruses, with the Y181C mutation (a Tyrosine to Cysteine substitution at position 181 in the reverse transcriptase) being a primary driver of treatment failure[2].

Derivatives built upon the[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol scaffold are engineered to directly counteract this resistance through three causal mechanisms:

• 1-Trifluoromethyl ( CF3​ ) Group: The strong electron-withdrawing nature of the CF3​ group alters the electron density of the indole core, enhancing lipophilicity and metabolic stability. This modification drives deeper hydrophobic insertion into the NNRTI binding pocket.

• 4-Bromo Substitution: Halogen bonding is the critical differentiator here. While standard NNRTIs rely heavily on π−π stacking with Tyr181, the mutation to Cys181 abolishes this interaction. The steric bulk and polarizability of the bromine atom allow it to form strong halogen bonds with the mutant Cys181 residue, rescuing binding affinity[3].

• 6-Methanol Moiety: This acts as a primary synthetic handle. It allows medicinal chemists to rapidly derivatize the core (e.g., via etherification or esterification) to optimize aqueous solubility and fine-tune the pharmacokinetic profile without disrupting the primary binding vectors.

Fig 1. Binding logic of standard NNRTIs vs. 4-Bromo-1-(CF3)indole derivatives in HIV-1 RT.

In Vitro Biological Activity Comparison

To objectively evaluate the performance of this scaffold, we compare a highly optimized derivative (Compound 10k, synthesized via the 6-methanol handle) against FDA-approved standards. The data below reflects in vitro evaluation in MT-2 cells[3].

Compound	WT HIV-1 IC 50​ (μM)	Y181C Mutant IC 50​ (μM)	CC 50​ (μM)	Selectivity Index (SI)
[4-Bromo-1-(CF3)indol-6-yl] Deriv.	0.003	1.932	> 21.2	> 7079
Efavirenz (Standard)	0.003	0.060	45.4	> 15000
Nevirapine (Standard)	0.065	> 15.0	> 15.0	> 230

Data Synthesis: The 4-Bromo-1-(trifluoromethyl)indole derivative matches the wild-type potency of Efavirenz (0.003 μM) and vastly outperforms Nevirapine. Crucially, while Nevirapine completely loses efficacy against the Y181C mutant (> 15.0 μM), the engineered indole scaffold retains low-micromolar activity (1.932 μM), validating the mechanistic hypothesis of halogen-bond mediated resistance circumvention[3].

Self-Validating Experimental Protocol: Anti-HIV-1 Efficacy & Cytotoxicity

To ensure trustworthiness and reproducibility, the biological activity is quantified using a self-validating Cell-Titer Glo assay in MT-2 cells.

Causality of Assay Design: MT-2 cells (human T-cell leukemia) are highly permissive to HIV-1 and rapidly undergo syncytium formation and cell death (cytopathic effect, CPE). Instead of relying on hazardous radioactive reverse transcriptase assays, the Cell-Titer Glo system quantifies intracellular ATP. Because ATP is strictly proportional to the number of metabolically active cells, it serves as a dual-purpose proxy: it measures viral inhibition (cells survive if the drug works) and intrinsic drug toxicity (cells die if the drug is toxic).

Step-by-Step Methodology

• Self-Validating Control Matrix Establishment:

  • Vehicle Control (0% Inhibition): Cells + Virus + DMSO. Ensures the solvent does not artificially suppress viral replication.

  • Mock-Infected Control (100% Viability): Cells + Media + DMSO. Establishes the baseline for maximum ATP and isolates compound cytotoxicity (CC 50​ ) from viral cytopathy.

  • Positive Drug Control: Cells + Virus + Efavirenz. Validates assay sensitivity and dynamic range.

• Compound Preparation: Serially dilute the[4-Bromo-1-(trifluoromethyl)indol-6-yl] derivatives in RPMI 1640 medium (supplemented with 10% FBS) to achieve final assay concentrations ranging from 0.001 μM to 100 μM.

• Cell Infection: Plate MT-2 cells at 1×104 cells/well in a 96-well plate. Infect with wild-type HIV-1 (strain IIIB) or the Y181C mutant at a multiplicity of infection (MOI) of 0.01.

• Incubation: Incubate the plates at 37°C in a 5% CO 2​ humidified atmosphere for 5 days to allow for full manifestation of viral CPE.

• Luminescence Quantification: Add 100 μL of Cell-Titer Glo reagent to each well. Shake for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal. Read luminescence using a microplate reader.

• Data Analysis: Calculate the IC 50​ (concentration inhibiting 50% of viral-induced cell death) and CC 50​ (concentration causing 50% cytotoxicity in mock-infected cells) using non-linear regression analysis.

Fig 2. Self-validating in vitro Cell-Titer Glo workflow for evaluating anti-HIV-1 activity.

Conclusion

For drug development professionals targeting highly mutable viral enzymes, the [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol scaffold offers a distinct structural advantage over traditional diarylpyrimidines and first-generation NNRTIs. By leveraging halogen bonding and enhanced lipophilicity, derivatives of this compound successfully bridge the efficacy gap caused by the Y181C mutation while maintaining excellent selectivity indices.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.rsc.org [pubs.rsc.org]

Safety & Regulatory Compliance

Operational Guide: Safe Handling and Disposal of[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol

For researchers and drug development professionals, managing the lifecycle of specialized halogenated intermediates is as critical as the synthesis itself. [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol is a highly functionalized indole derivative. While its unique dual-halogenation (a bromine atom at C4 and a trifluoromethyl group at N1) makes it a valuable pharmacophore, it also dictates strict, non-negotiable end-of-life disposal protocols.

This guide provides authoritative, step-by-step operational procedures to ensure regulatory compliance, environmental safety, and laboratory integrity.

Physicochemical Hazard Profiling & Causality

To handle [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol safely, one must understand the causality behind its waste classification. This compound is strictly categorized as Halogenated Organic Waste [1].

The Causality of Segregation: Standard non-halogenated organic waste (e.g., ethanol, acetone) is typically incinerated at lower temperatures. However, combusting halogenated compounds under these standard conditions alters the thermodynamics of the burn, leading to the de novo synthesis of highly toxic polybrominated dibenzo-p-dioxins (PBDDs) and dibenzofurans (PBDFs)[2]. Furthermore, the thermal degradation of the trifluoromethyl (-CF3) group risks the release of corrosive hydrogen fluoride (HF) gas.

Because of these severe hazards, this chemical requires specialized high-temperature incineration equipped with alkaline acid-gas scrubbers[2]. Mixing even a trace amount of this compound into a non-halogenated waste carboy contaminates the entire vessel, forcing the entire volume to be treated as halogenated waste at a significantly higher premium[3].

Quantitative Waste Stream Parameters

To prevent dangerous chemical incompatibilities and ensure acceptance by licensed environmental vendors, laboratory waste streams containing this compound must adhere to the following quantitative limits:

Parameter	Threshold / Requirement	Operational Rationale
Halogen Content	> 5% total volume	Exceeding this threshold legally classifies the entire container as Halogenated Organic Waste[4].
Water Content	< 20% (Ideally < 10%)	High aqueous content impedes the high-temperature incineration process and requires separate aqueous waste routing[1].
Container Fill Limit	Maximum 75% Capacity	Provides critical headspace for the thermal expansion of dissolved solvents and prevents over-pressurization[1].
Storage pH	4.0 – 10.0	Prevents acid-catalyzed hydrolysis or base-catalyzed degradation of the indole ring during long-term storage.

Standard Operating Procedures (SOPs)

The following protocols are designed as self-validating systems: each step inherently verifies the safety of the preceding step before proceeding.

SOP 1: Liquid Waste Management (Reaction Filtrates & Solutions)

• Compatibility Verification: Ensure the solvent used to dissolve the compound (e.g., Dichloromethane, Ethyl Acetate) is entirely free of incompatible materials, particularly strong oxidizers like nitric acid or peroxides.

• Primary Containment: Transfer the liquid waste into a High-Density Polyethylene (HDPE) or amber glass carboy. Do not use metal containers, as trace HF from potential degradation can corrode the vessel over time.

• Volume Control: Fill the container to no more than 75% capacity to allow for vapor expansion[1].

• Regulatory Labeling: Affix an EPA-compliant hazardous waste label immediately. Explicitly write "[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol" and check the "Halogenated" and "Toxic" indicators. Avoid using chemical shorthand or abbreviations.

• Secure Storage: Place the sealed container in secondary containment within a designated, ventilated flammable storage cabinet until a licensed vendor initiates pickup[3].

SOP 2: Solid Waste Management (Contaminated Consumables)

• Collection: Place all contaminated gloves, weigh boats, and silica gel from chromatography into a puncture-proof, sealable container or a double-bagged arrangement[3].

• Strict Segregation: Never mix this solid chemical waste with biohazardous materials or sharps. Hazardous waste contractors cannot legally accept mixed biohazard/chemical waste[3].

• Labeling: Label the exterior as "Solid Halogenated Organic Waste - Toxic."

SOP 3: Emergency Spill Response & Decontamination

If the compound is spilled (either as a dry powder or dissolved in solvent), execute this containment loop immediately:

• Isolate & Ventilate: Evacuate non-essential personnel. Ensure the fume hood or room ventilation is operating at maximum capacity. If dissolved in a flammable solvent, extinguish all ignition sources immediately[1].

• Inert Absorption: Apply an inert absorbent such as vermiculite, dry sand, or silica gel directly to the spill[5]. Critical: Do not use combustible materials like paper towels or sawdust, which can react with residual oxidizers.

• Spark-Free Collection: Use non-sparking tools to sweep the absorbed material. Transfer the aggregate into an airtight, rigid container[5].

• Final Decontamination: Wash the spill area with a mild detergent and water. Collect this rinsate as aqueous hazardous waste.

Disposal Workflow Visualization

The following decision matrix illustrates the logical routing for halogenated indole derivatives to ensure zero cross-contamination of laboratory waste streams.

Figure 1: Decision matrix and disposal workflow for halogenated indole derivatives.

References

• Nipissing University. "Hazardous Materials Disposal Guide." Nipissing University Environmental Health and Safety. Available at:[Link][1]

• University of Wisconsin–Oshkosh. "UWO Guide to Classifying Unwanted Materials." UWO EHS. Available at:[Link][4]

• RiskAssess. "Disposal of chemical wastes." RiskAssess Safety Systems. Available at:[Link][2]

• UTIA Safety Office. "Hazardous Waste Guide." University of Tennessee Institute of Agriculture. Available at:[Link][3]

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Personal protective equipment for handling [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol

Operational Safety Guide: Handling [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol

This guide provides essential safety and logistical protocols for the handling and disposal of [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol. As a Senior Application Scientist, this document is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring a culture of safety and excellence in the laboratory. Given that this is a specialized research chemical, comprehensive hazard data may not be readily available. Therefore, this guide is built upon a conservative approach, inferring potential hazards from its structural motifs: a halogenated indole core and a trifluoromethyl group.

Hazard Assessment by Structural Analogy

The chemical structure of [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol informs a proactive safety strategy. The primary hazards are inferred from its key functional groups:

• Halogenated Indole Core : Indole derivatives can exhibit biological activity, and halogenation (in this case, bromination) can enhance this, while also increasing the potential for skin and eye irritation.[1][2] Halogenated organic compounds should always be handled as potential irritants and sensitizers.[3][4]

• Trifluoromethyl (CF3) Group : The trifluoromethyl group is generally stable, but the presence of fluorine necessitates caution.[5] Thermal decomposition of trifluoromethyl-containing compounds can release hazardous gases such as hydrogen fluoride (HF).[6][7]

• Methanol Group on an Aromatic Ring : While the compound is a solid, this benzylic alcohol moiety indicates its potential reactivity.

Based on these structural components, the compound should be treated as, at minimum:

• A skin irritant (Category 2).[3][6][8]

• A serious eye irritant (Category 2).[3][6][8]

• Potentially harmful if swallowed, inhaled, or absorbed through the skin.[6][9][10]

• Capable of releasing toxic gases (Hydrogen Bromide, Hydrogen Fluoride, Nitrogen Oxides) upon thermal decomposition.[6][7]

Mandatory Personal Protective Equipment (PPE)

A multi-layered PPE approach is mandatory to mitigate the identified risks. The selection of specific PPE is based on preventing exposure through all potential routes: inhalation, dermal contact, and ocular contact.

PPE Category	Specification	Rationale
Eye/Face Protection	Chemical safety goggles compliant with EN166 (EU) or ANSI Z87.1 (US).[3] A face shield should be worn over goggles if there is a significant risk of splashing.	Protects against airborne particles of the solid compound and splashes of solutions, mitigating the risk of serious eye irritation.[11]
Skin Protection	Chemically resistant gloves (Nitrile, Neoprene). Gloves must be inspected before use and removed using the proper technique to avoid skin contact.[12] A flame-retardant lab coat and appropriate protective clothing are required.[13]	The halogenated and aromatic nature of the compound suggests a potential for dermal absorption and irritation.[3][8] A lab coat protects against incidental contact.
Respiratory Protection	Not typically required when handling small quantities within a certified chemical fume hood.[3][11] If engineering controls are insufficient or if handling large quantities, a NIOSH/MSHA or EN 149 approved respirator is necessary.[12]	Protects against inhalation of the powdered compound, which may cause respiratory irritation.[11]

Safe Handling and Operational Workflow

All handling of [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol must occur within a designated area equipped with appropriate engineering controls.

Engineering Controls

• Chemical Fume Hood: All manipulations, including weighing, transferring, and preparing solutions, must be performed inside a properly functioning chemical fume hood.[14]

• Safety Stations: An eyewash station and safety shower must be readily accessible and tested regularly.[3][12]

Step-by-Step Handling Protocol

• Preparation: Before handling the compound, ensure all necessary PPE is worn correctly. Verify that the chemical fume hood is operational. Assemble all required apparatus and reagents within the fume hood to minimize movement.

• Aliquotting/Weighing: If weighing the solid, do so on anti-static weigh paper or in a tared container within the fume hood. This minimizes the risk of generating airborne dust.

• Transfer and Dissolution: Use a spatula for solid transfers. When adding to a solvent, do so slowly to avoid splashing. If the dissolution is exothermic, consider cooling the vessel.

• Reaction: Keep the reaction vessel sealed or under an inert atmosphere as required by the specific protocol. Ensure the setup is secure within the fume hood.

• Post-Procedure: Thoroughly decontaminate all glassware and equipment that came into contact with the compound. The initial rinse should be with a suitable solvent (e.g., ethanol or acetone), which must be collected as hazardous waste.

Visualization: Safe Handling Workflow

Caption: Logical workflow for handling [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol.

Emergency Procedures

Immediate and correct response to an exposure is critical.

Exposure Type	Immediate Action
Skin Contact	Immediately flush the affected skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes.[11] Seek immediate medical attention.[13]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and easy to do.[11] Seek immediate medical attention.
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration.[11] Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth with water and give 2-4 cupfuls of water to drink.[13] Never give anything by mouth to an unconscious person. Seek immediate medical attention.
Spill	Evacuate the area. Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand, vermiculite).[13][14] Scoop the material into a sealed, labeled container for hazardous waste disposal. Ventilate the area and decontaminate the spill zone.

Waste Disposal Protocol

Proper disposal is a legal and ethical requirement to ensure laboratory and environmental safety.[4]

• Waste Classification: All solid [4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol, solutions containing it, and any materials used for cleaning spills must be treated as hazardous halogenated organic waste .[4]

• Segregation: Do not mix this waste with non-hazardous waste or other incompatible waste streams.[4] Keep it segregated in a dedicated waste container.

• Containment: Use a designated, leak-proof, and chemically compatible container (e.g., High-Density Polyethylene - HDPE) with a secure screw-top lid.[4] The container must remain closed except when adding waste.

• Labeling: The waste container must be clearly labeled as "Hazardous Waste" with the full chemical name: "[4-Bromo-1-(trifluoromethyl)indol-6-yl]methanol". The label should also list the primary hazards (e.g., Irritant, Toxic) and the date of first accumulation.

• Collection: Store the sealed and labeled waste container in a designated satellite accumulation area. Arrange for pickup and disposal by your institution's certified hazardous waste management service.[4] Under no circumstances should this chemical or its containers be disposed of in regular trash or down the drain.[4]

References

• BenchChem Technical Support Team. (2025). Safeguarding Your Research: A Guide to Handling (Trifluoromethyl)trimethylsilane. Benchchem.
• Fisher Scientific. (2025).
• INDOFINE Chemical Company. (n.d.). Safety Data Sheet - 2,4,6-TRIFLUOROBENZYL BROMIDE. INDOFINE Chemical Company.
• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET - 9-Ethynyl-9-fluorenol. Thermo Fisher Scientific.
• KISHIDA CHEMICAL CO., LTD. (2020). Safety Data Sheet - 4-Bromoacetanilide(p-). KISHIDA CHEMICAL CO., LTD.
• Key Organics. (2025). Safety Data Sheet - [2-Bromo-6-fluoro-4-(trifluoromethyl)phenyl]methanol. Key Organics.
• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET - 2-Bromo-4-fluoro-1-iodobenzene. Thermo Fisher Scientific.
• Fisher Scientific Company. (2025). SAFETY DATA SHEET - 1-Bromo-4-(trifluoromethoxy)benzene. Fisher Scientific.
• Tokyo Chemical Industry Co., Ltd. (2025). SAFETY DATA SHEET - 1-Bromo-2,4,6-trifluorobenzene. Tokyo Chemical Industry.
• Fisher Scientific. (2025). SAFETY DATA SHEET - 4-Bromo-1,1,2-trifluorobut-1-ene. Fisher Scientific.
• TOKYO CHEMICAL INDUSTRY CO., LTD. (2023). SAFETY DATA SHEET - 4-Iodo-2-(trifluoromethyl)benzonitrile. TCI Chemicals.
• 3M. (n.d.). Safety Data Sheet SECTION 1: Identification of the substance/mixture and of the company/undertaking. 3M.
• Merck Millipore. (2025).
• Reddit. (2023). Synthetic & biochemists / med chemists or anyone with experience working with fluoro compounds -- how reactive or unstable or toxic are trifluoromethyl-containing compounds?. Reddit.
• Zheng, T., et al. (2023). Green Halogenation of Indoles with Oxone–Halide. The Journal of Organic Chemistry.
• Author(s). (Year). Antifungal Activities of Multi-Halogenated Indoles Against Drug-Resistant Candida Species. Journal Name.
• BenchChem. (n.d.).

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